1H-Benzotriazole-5-methanol, 1-hydroxy-

• CAS: 144574-90-3

Core Science & Biosynthesis

In-depth Technical Guide: The Physicochemical Characteristics of CAS 139176-26-4

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Synthesis of 1H-Benzotriazole-5-methanol and its 1-Hydroxy Derivatives: A Technical Guide for Drug Development Professionals

Introduction: The Significance of Functionalized Benzotriazoles in Medicinal Chemistry

Benzotriazole and its derivatives are a cornerstone in modern medicinal chemistry, renowned for their wide spectrum of biological activities.[1][2][3] These bicyclic heterocyclic compounds serve as versatile scaffolds in the design of novel therapeutic agents, exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties, among others.[1][2][3] The strategic functionalization of the benzotriazole core is a key approach for modulating the pharmacokinetic and pharmacodynamic properties of these molecules, thereby enhancing their therapeutic potential.

This in-depth technical guide focuses on the synthesis of a particularly valuable derivative, 1H-Benzotriazole-5-methanol, and its corresponding 1-hydroxy analogue. The introduction of a hydroxymethyl group at the 5-position of the benzotriazole ring provides a crucial handle for further chemical modifications, enabling the construction of more complex drug candidates through techniques like esterification, etherification, or conversion to other functional groups. The 1-hydroxy derivatives, in turn, are of significant interest due to their potential to act as potent chelating agents or to be utilized in pro-drug strategies.

This guide will provide researchers, scientists, and drug development professionals with a comprehensive overview of the viable synthetic pathways to these target molecules. We will delve into the underlying chemical principles, provide detailed, step-by-step experimental protocols, and offer insights into the critical parameters that govern the success of these syntheses.

Core Synthetic Strategies: A Multi-pronged Approach

The synthesis of 1H-Benzotriazole-5-methanol and its 1-hydroxy derivatives can be approached through several strategic pathways. The choice of a particular route will often depend on the availability of starting materials, desired scale of synthesis, and the specific substitution patterns required for the final molecule. This guide will focus on two primary and well-substantiated approaches:

• Linear Synthesis via a Substituted o-Phenylenediamine Intermediate: This classic and robust method involves the construction of the benzotriazole ring from a suitably functionalized o-phenylenediamine precursor.

• Functional Group Transformation of a Pre-formed Benzotriazole Core: This approach leverages the modification of a commercially available or readily synthesized benzotriazole derivative to introduce the desired hydroxymethyl group.

Pathway 1: Linear Synthesis from 4-Chloro-3-nitrobenzyl alcohol

This pathway offers a step-wise and controllable route to 1H-Benzotriazole-5-methanol. The key is the strategic introduction of the necessary functional groups onto the benzene ring prior to the formation of the triazole ring.

Conceptual Workflow

Caption: Linear synthesis of 1H-Benzotriazole-5-methanol.

Step 1: Amination of 4-Chloro-3-nitrobenzyl alcohol

The initial step involves a nucleophilic aromatic substitution reaction to replace the chlorine atom with an amino group. This is a critical transformation to set up the required o-nitroaniline moiety.

• Causality: The electron-withdrawing nitro group activates the aromatic ring towards nucleophilic attack, facilitating the displacement of the chloride by ammonia. High temperature and pressure are typically required to overcome the activation energy for this reaction.

Experimental Protocol:

• Reaction Setup: In a high-pressure autoclave, combine 4-chloro-3-nitrobenzyl alcohol (1 equivalent), methanol as a solvent, and a significant excess of liquid ammonia.[4]

• Reaction Conditions: Seal the autoclave and heat the reaction mixture to approximately 150 °C for 6 hours.[4] The internal pressure will increase significantly; ensure the equipment is rated for such conditions.

• Work-up and Purification: After cooling the reactor to room temperature, carefully vent the excess ammonia. Evaporate the methanol under reduced pressure. The resulting residue can be taken up in a suitable organic solvent like ether and washed with water to remove any inorganic salts. The organic layer is then dried and the solvent removed to yield 4-amino-3-nitrobenzyl alcohol, which can be further purified by recrystallization.[4]

Step 2: Reduction of the Nitro Group

The conversion of the nitro group to a primary amine is a pivotal step, leading to the formation of the key 3,4-diaminobenzyl alcohol intermediate. Several reducing agents can be employed for this transformation, with the choice often depending on factors like chemoselectivity, cost, and ease of work-up.

• Expertise & Experience: While catalytic hydrogenation (e.g., H₂, Pd/C) is a very clean and efficient method, it requires specialized high-pressure equipment.[5] For laboratory-scale synthesis, metal-acid systems like tin(II) chloride in hydrochloric acid are often more practical and provide excellent yields.[5] Iron powder in the presence of an acid such as acetic acid or ammonium chloride is another cost-effective alternative.[5]

Experimental Protocol (using Tin(II) Chloride):

• Reaction Setup: Dissolve 4-amino-3-nitrobenzyl alcohol (1 equivalent) in ethanol in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.[5]

• Reagent Addition: In a separate flask, prepare a solution of tin(II) chloride dihydrate (4-5 equivalents) in concentrated hydrochloric acid. Add this solution to the stirred solution of the nitro compound.[5]

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. A precipitate of tin salts will form. The pH of the solution should be carefully adjusted with a base (e.g., NaOH solution) to precipitate tin hydroxides and to liberate the free diamine. The product can then be extracted into an organic solvent, dried, and the solvent evaporated. Further purification can be achieved by column chromatography.

Step 3: Diazotization and Intramolecular Cyclization

The final step in the formation of the benzotriazole ring involves the diazotization of one of the amino groups of 3,4-diaminobenzyl alcohol, followed by an intramolecular cyclization.

• Trustworthiness: This reaction is typically carried out in an acidic medium with sodium nitrite. The in situ generated nitrous acid reacts with one of the amino groups to form a diazonium salt, which is then attacked by the neighboring amino group to close the five-membered triazole ring.[6][7]

Experimental Protocol:

• Reaction Setup: Dissolve 3,4-diaminobenzyl alcohol (1 equivalent) in a mixture of glacial acetic acid and water in a beaker.[7][8] Cool the solution to approximately 15 °C in an ice bath with magnetic stirring.

• Reagent Addition: Prepare a solution of sodium nitrite (1.1 equivalents) in water. Add this solution in one portion to the stirred solution of the diamine. An exothermic reaction will occur, and the temperature will rise.[7]

• Reaction Conditions: Continue stirring the reaction mixture as it cools to room temperature. The color of the solution will typically change from a deep red to a pale brown.[7] After stirring for about 15-30 minutes, chill the mixture thoroughly in an ice-water bath to precipitate the product.

• Work-up and Purification: Collect the precipitated 1H-Benzotriazole-5-methanol by vacuum filtration and wash it with cold water. The crude product can be purified by recrystallization from hot water or a suitable organic solvent.[7]

Pathway 2: Synthesis of 1-Hydroxy-1H-benzotriazole-5-methanol Derivatives

The synthesis of the 1-hydroxy derivative requires a modification of the synthetic strategy. A common and effective method for preparing 1-hydroxybenzotriazoles involves the reaction of a substituted o-chloronitrobenzene with hydrazine hydrate.

Conceptual Workflow

Caption: Synthesis of 1-Hydroxy-1H-benzotriazole-5-methanol.

This proposed pathway involves an initial oxidation of the benzylic alcohol to a carboxylic acid, followed by the formation of the 1-hydroxybenzotriazole ring, and a final reduction of the carboxylic acid back to the alcohol. This sequence is necessary because the benzylic alcohol may not be stable under the conditions required for the reaction with hydrazine.

An alternative, more direct approach would be to react a suitably protected 4-chloro-3-nitrobenzyl alcohol derivative with hydrazine hydrate, followed by deprotection. However, finding a protecting group that is stable to the reaction conditions and easily removable can be challenging.

Experimental Protocol (Conceptual):

• Oxidation: 4-Chloro-3-nitrobenzyl alcohol can be oxidized to 4-chloro-3-nitrobenzoic acid using a strong oxidizing agent like potassium permanganate in an acidic medium.

• 1-Hydroxybenzotriazole Formation: The resulting 4-chloro-3-nitrobenzoic acid can then be reacted with hydrazine hydrate in the presence of a base, such as sodium carbonate, in a suitable solvent like ethanol, under reflux conditions.[9] This reaction should yield 1-hydroxy-1H-benzotriazole-5-carboxylic acid.

• Reduction of the Carboxylic Acid: The final step is the reduction of the carboxylic acid to the primary alcohol. A mild and selective method for this transformation involves the in situ formation of a hydroxybenzotriazole ester followed by reduction with sodium borohydride.[10] This can be achieved by treating the carboxylic acid with 1-hydroxybenzotriazole (HOBt) and a carbodiimide coupling agent like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), followed by the addition of sodium borohydride.[10]

Alternative Pathway: Functional Group Interconversion on a Benzotriazole Scaffold

An alternative strategy involves starting with a pre-formed, commercially available benzotriazole derivative, such as 5-methyl-1H-benzotriazole, and then modifying the methyl group.

Conceptual Workflow

Caption: Synthesis via functional group interconversion.

Experimental Protocol (Conceptual):

• Oxidation of the Methyl Group: 5-Methyl-1H-benzotriazole can be oxidized to 1H-Benzotriazole-5-carboxylic acid using a strong oxidizing agent like potassium permanganate.[11] The reaction is typically carried out in an aqueous solution under heating.

• Reduction of the Carboxylic Acid: The resulting carboxylic acid can then be reduced to 1H-Benzotriazole-5-methanol using the mild reduction protocol described previously (in situ HOBt ester formation followed by NaBH₄ reduction).[10]

Data Summary: Comparison of Synthetic Pathways

Pathway	Starting Material	Key Intermediates	Key Reactions	Advantages	Disadvantages
Linear Synthesis	4-Chloro-3-nitrobenzyl alcohol	4-Amino-3-nitrobenzyl alcohol, 3,4-Diaminobenzyl alcohol	Nucleophilic Aromatic Substitution, Nitro Reduction, Diazotization/Cyclization	Well-established reactions, good control over substitution.	Multi-step, may require high pressure for amination.
1-Hydroxy Derivative	4-Chloro-3-nitrobenzyl alcohol	4-Chloro-3-nitrobenzoic acid, 1-Hydroxy-1H-benzotriazole-5-carboxylic acid	Oxidation, Hydrazine Cyclization, Carboxylic Acid Reduction	Provides access to the 1-hydroxy derivative.	Longer route, requires protection/deprotection or functional group manipulation.
Functional Group Interconversion	5-Methyl-1H-benzotriazole	1H-Benzotriazole-5-carboxylic acid	Oxidation, Carboxylic Acid Reduction	Shorter route if starting material is available.	Oxidation of the methyl group can sometimes be challenging.

Conclusion and Future Perspectives

The synthesis of 1H-Benzotriazole-5-methanol and its 1-hydroxy derivatives is a critical endeavor for the advancement of medicinal chemistry and drug discovery. The pathways outlined in this guide provide robust and adaptable strategies for accessing these valuable building blocks. The choice of a particular synthetic route will be guided by the specific needs of the research program, including the desired scale, available resources, and the need for further diversification of the target molecule.

Future research in this area will likely focus on the development of more efficient and sustainable synthetic methods. This may include the exploration of novel catalytic systems for the key transformations, the development of one-pot procedures to reduce the number of synthetic steps, and the application of flow chemistry to enable safer and more scalable production. As our understanding of the biological roles of functionalized benzotriazoles continues to grow, the demand for versatile and efficient synthetic methodologies will undoubtedly increase, paving the way for the discovery of the next generation of benzotriazole-based therapeutics.

References

• Shah, J. J., & Krishnapriya, M. (2014). Comparison of conventional and microwave-assisted synthesis of benzotriazole derivatives. Indian Journal of Pharmaceutical Sciences, 76(4), 349–354.
• Khabnadideh, S., Rezaei, Z., & Pakshir, K. (2013).
• Jamkhandi, C. M., Disouza, J. I., Magdum, S. B., & Kumbhar, P. S. (2015). Synthesis, Characterization, in vitro anti inflammatory activity and QSAR evaluation of Benzotriazolyl)-3-{5-(carboxymethyl) diazenyl]-2-hydroxyphenyl}prop-2-enoic acid derivatives.
• 1H-Benzotriazole and its mono-substituted derivatives - Draft Evaluation Statement. (2024). Australian Government Department of Health and Aged Care.
• Degradation of 1H-benzotriazole by UV/H2O2 and UV/TiO2: kinetics, mechanisms, products and toxicology. (2021).
• Morales-Serna, J. A., García-Ríos, E., Bernal, J., Paleo, E., Gaviño, R., & Cárdenas, J. (2011).

• 1H-Benzotriazole, 1-hydroxy-. NIST WebBook. Available at: [Link]

• Benzotriazole synthesis. Organic Chemistry Portal. Available at: [Link]

• A Review on: Synthesis of Benzotriazole. (2024).
• Benzotriazole: An overview on its vers
• Review on synthetic study of benzotriazole. (2020). GSC Online Press.
• Mechanistic insight into the degradation of 1H-benzotriazole and 4-methyl-1H-benzotriazole by •OH-based advanced oxidation process and toxicity assessment. (2023). PubMed.
• Experienced supplier of CAS:136-85-6,C7H7N3,5-Methyl-1H-benzotriazole. (2024). UIV CHEM.
• Synthesis process of carboxyl benzotriazole. (2007).
• Review on synthetic study of benzotriazole. (2020). GSC Online Press.

• Benzyl alcohol, o-amino. Organic Syntheses Procedure. Available at: [Link]

• Is diazotization of o-phenylenediamine to benzotriazole reversible? (2015). Chemistry Stack Exchange.
• Nitrobenzyl reduction_web version.indd. Mettler Toledo.
• Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. (2024). Journal of Synthetic Chemistry.
• Synthesis of Aminobenzotriazoles.
• One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cycliz

• Synthesis of 4-amino-3-nitrobenzyl alcohol. PrepChem.com. Available at: [Link]

• To prepare benzotriazole from o-phenylenediamine. CUTM Courseware. Available at: [Link]

• Synthetic method of 3, 4-diamino-benzophenone. (2020).
• Technical Support Center: Synthesis of 4-Aminobenzyl Alcohol. Benchchem.
• Method for preparing 4-aminobenzyl alcohol. (2015).
• 3,4-Dichlorobenzyl alcohol for synthesis 1805-32-9. Sigma-Aldrich.

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• 9. alliedacademies.org [alliedacademies.org]
• 10. Reduction of Carboxylic Acids Using Esters of Benzotriazole as High-Reactivity Intermediates [organic-chemistry.org]
• 11. CN101029031A - Synthesis process of carboxyl benzotriazole - Google Patents [patents.google.com]

Technical Monograph: Safety and Handling of 1-Hydroxy-1H-benzotriazole-5-methanol

[1]

Executive Summary & Chemical Identity[1][2]

1-Hydroxy-1H-benzotriazole-5-methanol (also referred to as 5-(Hydroxymethyl)-1-hydroxybenzotriazole) is a bifunctional derivative of the peptide coupling additive HOBt (1-Hydroxybenzotriazole).[1] It retains the N-hydroxy-triazole core essential for suppressing racemization during amide bond formation but adds a 5-hydroxymethyl handle, often used for attaching the molecule to solid supports or linkers.[1]

Critical Safety Directive: Due to the presence of the N-hydroxy-benzotriazole core, this compound must be treated with the same high-level precautions as HOBt. It possesses explosive properties when dried and subjected to heat, friction, or shock. It is classified as a desensitized explosive and is typically supplied and stored in a wetted state (hydrate) to mitigate propagation of detonation.

Chemical Data Table

Property	Specification
IUPAC Name	(1-Hydroxy-1H-benzotriazol-5-yl)methanol
CAS Number	Not widely listed; Analogous to 2592-95-2 (HOBt)
Molecular Formula	C₇H₇N₃O₂
Molecular Weight	165.15 g/mol
Physical State	White to off-white crystalline powder (typically supplied wetted)
Core Hazard	Explosive (Dry) ; Acute Toxicity; Skin/Eye Irritant
Solubility	Soluble in DMF, DMSO, NMP; Moderately soluble in water

Hazard Characterization (The "Why")

The safety profile of 1-Hydroxy-1H-benzotriazole-5-methanol is dictated by the N-OH bond energy and the tension within the triazole ring.[1] Understanding the mechanism of failure is the first step in prevention.

The Decomposition Mechanism

Like its parent HOBt, this molecule undergoes autocatalytic thermal decomposition .

• Dehydration: Upon heating or drying, the water of crystallization is lost.[1]

• Radical Formation: The N-OH bond is homolytically labile.[1]

• Ring Scission: The triazole ring collapses, releasing nitrogen gas (

  ) rapidly.

• Propagation: In a dry, confined state, this reaction is exothermic enough to trigger adjacent molecules, leading to deflagration or detonation.

Expert Insight: The addition of the 5-methanol group (

) increases the molecule's polarity and potential for hydrogen bonding, which may slightly stabilize the crystal lattice compared to unsubstituted HOBt.[1] However, it does not negate the explosive potential of the anhydrous triazole core.

Visualization: Hazard Logic Pathway

Figure 1: The thermodynamic pathway from stable wetted compound to explosive event.[1] Note that water acts as the primary heat sink preventing the chain reaction.

Handling & Experimental Protocols

The "Keep Wetted" Protocol

Rule: Never allow the material to dry out completely unless the specific experiment requires anhydrous conditions and is performed on a milligram scale behind a blast shield.

• Receipt: Verify the container has visible moisture or is sealed under inert gas.[1]

• Storage: Store at 2–8°C. Ensure the container is tightly sealed to prevent sublimation of the water content.

• Rehydration: If the material appears dry (caked, no longer free-flowing), add distilled water (approx. 10-20% wt/wt) before attempting to scoop or weigh.[1]

Weighing and Dispensing Workflow

The highest risk of friction-induced ignition occurs during weighing.[1]

Protocol:

• PPE: Standard lab coat, nitrile gloves, safety goggles (required) , face shield (recommended for >5g).[1]

• Tools: Use Teflon (PTFE) or Polypropylene spatulas only.

  • Prohibited: Stainless steel or iron spatulas.[1] Metal-on-crystal friction can generate microscopic hot spots sufficient to trigger the N-OH decomposition.[1]

• Vessel: Weigh into a plastic weighing boat or a wide-mouth glass vial. Avoid narrow-neck flasks where static can build up.[1]

• Anti-Static: Use an ionizing fan or anti-static gun if the ambient humidity is low (<30%), as static discharge can initiate dry benzotriazoles.[1]

Solubilization

When preparing solutions (e.g., for peptide synthesis):

• Dissolve the wetted solid directly in the solvent (DMF/NMP).[1]

• Do not dry first. Calculate the water content (usually ~12-15% for hydrates) and adjust the stoichiometry of the coupling reagents (DIC/EDC) accordingly.[1]

• Note: The 5-methanol group allows for esterification.[1] Avoid dissolving in carboxylic acids unless activation is intended.[1]

Visualization: Safe Handling Decision Matrix

Figure 2: Operational workflow for dispensing 1-Hydroxy-1H-benzotriazole-5-methanol, emphasizing the critical control points of moisture content and tool selection.

Emergency Procedures

Fire Fighting

• Class: Flammable Solid (Category 1 or 2 depending on water content).[1]

• Extinguishing Media: Water Spray (Flooding) is the only effective medium.[1]

  • Contraindicated: Dry chemical or CO2 extinguishers may not cool the material sufficiently to stop the autocatalytic decomposition deep inside the crystal lattice.

• Action: Evacuate the area. Fight fire from a distance or explosion-proof shelter.

Spills

• Do not sweep dry. Dry sweeping generates friction.[1]

• Wet the spill: Gently mist the area with water.[1]

• Absorb: Cover with wet sand or an inert absorbent saturated with water.[1]

• Disposal: Collect using non-sparking (plastic) tools into a container filled with water.

References

• Wehrstedt, K. D., Wandrey, P. A., & Heitkamp, D. (2005).[2] Explosive properties of 1-hydroxybenzotriazoles. Journal of Hazardous Materials, 126(1-3), 1-7.[1]

• Sigma-Aldrich. (2025).[1] Safety Data Sheet: 1-Hydroxybenzotriazole hydrate. (Referenced for analog Read-Across safety data).

• BAM (Bundesanstalt für Materialforschung und -prüfung). (2005).[1][3] Classification of HOBt and derivatives under UN Transport Regulations. Berlin, Germany.[3]

• PubChem. (2025).[1] Compound Summary: 1-Hydroxybenzotriazole.[1][3][4][5][6][7] National Library of Medicine.[1] [1]

Sources

• 1. 1-Hydroxybenzotriazole | C6H5N3O | CID 75771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. Explosive properties of 1-hydroxybenzotriazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]
• 6. peptide.co.jp [peptide.co.jp]
• 7. fishersci.co.uk [fishersci.co.uk]

Dual-Nucleophile Architectures: Navigating the Reactivity of 5-(Hydroxymethyl)-1-hydroxybenzotriazole

Executive Summary

1H-Benzotriazole-5-methanol, 1-hydroxy- (referred to herein as 5-HM-HOBt ) represents a sophisticated, heterobifunctional scaffold in medicinal chemistry.[1] It combines the catalytic power of 1-Hydroxybenzotriazole (HOBt) with the structural versatility of a primary benzyl alcohol at the 5-position.[1]

For the drug development professional, this molecule poses a unique challenge: differentiating the nucleophilicity of two distinct hydroxyl groups.

This guide deconstructs the electronic and steric factors governing the reactivity of 5-HM-HOBt. We provide evidence-based protocols to selectively engage the N-hydroxyl group (for active ester formation) or the C-hydroxyl group (for linker attachment), enabling the design of polymer-supported reagents and cleavable linkers.[1]

Part 1: Structural Analysis & Electronic Theory[1]

The Tale of Two Hydroxyls

To master the chemistry of 5-HM-HOBt, one must recognize that while both functional groups contain an -OH moiety, they share almost no chemical similarity in terms of reactivity profiles.

Feature	Site A: N-Hydroxyl (Position 1)	Site B: C-Hydroxyl (Position 5)
Structure	N–OH (Hydroxylamine-like)	C–OH (Primary Benzyl Alcohol)
Acidity (pKa)	~6.0 (Acidic)	~16.0 (Neutral)
Electronic Effect	Alpha-Effect (Supernucleophile)	Standard Induction
Dominant Reactivity	Acylation (Active Ester Formation)	Alkylation / Etherification
Ionization at pH 7	>90% Ionized ( )	<1% Ionized ( )

The Alpha-Effect: Why Acidity Low Nucleophilicity

Standard Brønsted basicity suggests that the stronger base (the benzyl alcohol, pKa 16) should be the better nucleophile.[1] However, the N-hydroxyl group defies this rule due to the Alpha-Effect .

The lone pair on the adjacent nitrogen atom (N2 and N3 of the triazole ring) raises the energy of the HOMO (Highest Occupied Molecular Orbital) of the oxygen nucleophile.[1] This destabilization of the ground state reduces the activation energy required to attack electrophiles, particularly carbonyl carbons.[1] Consequently, the

anion is a "supernucleophile" towards acylating agents , reacting orders of magnitude faster than the benzyl alcohol, despite being less basic.

Part 2: Chemoselectivity & Applications[1]

Selective Acylation (Peptide Coupling)

In the presence of activated carboxylic acids (e.g., via EDC or DCC), the N-hydroxyl group reacts exclusively to form an Active Ester . The benzyl alcohol at position 5 remains inert under these conditions because it lacks the alpha-effect enhancement and is not ionized at the reaction pH (typically 5–8).[1]

• Application: Use 5-HM-HOBt to suppress racemization during peptide coupling while leaving the 5-position available for post-synthetic modification (e.g., fluorescent tagging).[1]

Selective Alkylation (Linker Synthesis)

To utilize the 5-hydroxymethyl group as an anchor (e.g., attaching to a resin for Polymer-Supported HOBt ), one must suppress the reactivity of the N-OH.

• Strategy: Since the N-OH is acidic (pKa 6), it can be selectively protected (e.g., tritylation) or exploited.[1] However, for direct etherification of the benzyl alcohol, standard Williamson ether synthesis conditions (strong base) will deprotonate the N-OH first.

• Solution: The N-alkylation vs. O-alkylation of the triazole ring is a competitive side reaction. The most robust route involves protecting the N-OH or utilizing the vast pKa difference to perform Mitsunobu chemistry specifically on the primary alcohol.[1]

Part 3: Visualization of Reactivity Pathways

The following diagram illustrates the bifurcation of reactivity based on pH and electrophile choice.

Figure 1: Decision tree for chemoselective functionalization of 5-HM-HOBt.

Part 4: Experimental Protocols

Protocol A: Synthesis of an Active Ester (N-OH Reactivity)

Objective: To demonstrate the superior nucleophilicity of the N-OH group over the 5-CH2OH group in acylation reactions.

Reagents:

• 5-HM-HOBt (1.0 eq)[1]

• Boc-Phe-OH (1.0 eq)[1]

• EDC[2]·HCl (1.1 eq)

• Solvent: DMF (Anhydrous)[1]

Step-by-Step:

• Dissolution: Dissolve 1.0 mmol of Boc-Phe-OH in 5 mL of dry DMF under nitrogen.

• Activation: Add 1.1 mmol of EDC·HCl. Stir at 0°C for 15 minutes.

• Addition: Add 1.0 mmol of 5-HM-HOBt .

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

  • Mechanistic Note: The EDC activates the carboxylic acid to an O-acylisourea.[1] The N-OH of the benzotriazole, enhanced by the alpha-effect, attacks this intermediate. The primary alcohol at position 5 is too slow to compete.[1]

• Validation: Monitor via TLC or HPLC. The product will be the Boc-Phe-OBt(5-CH2OH) ester.[1] The free hydroxyl group at position 5 remains unreacted.[1]

Protocol B: Immobilization via 5-Hydroxymethyl (Linker Strategy)

Objective: To attach the molecule to a solid support via the 5-position without destroying the N-OH catalytic center.

Reagents:

• 5-HM-HOBt

• Merrifield Resin (Chloromethyl polystyrene)[1]

• Potassium tert-butoxide (KOtBu)[1]

• Protection Group: Acetyl chloride (temporary)[1]

Step-by-Step:

• Protection (Critical): React 5-HM-HOBt with 2.0 eq of Acetyl Chloride to form the diacetate (both N-O-Ac and CH2-O-Ac).[1]

• Selective Hydrolysis: Treat with mild aqueous base (pH 9).[1] The active ester (N-O-Ac) hydrolyzes rapidly due to its high energy (good leaving group), while the benzyl acetate (CH2-O-Ac) is stable.[1] Result: N-OH / CH2-OAc.[1]

  • Correction: A better route for resin attachment is Mitsunobu coupling which avoids the N-alkylation risks.[1]

• Revised Attachment (Mitsunobu):

  • Mix 5-HM-HOBt (N-OH protected with Trityl group) with Hydroxymethyl-polystyrene resin.[1]

  • Add DIAD and Triphenylphosphine.[1]

  • The primary alcohol (5-position) couples to the resin.[1]

  • Deprotection: Remove the Trityl group with dilute TFA.[1]

• Result: Polymer-supported HOBt (PS-HOBt), ready for peptide synthesis.

Part 5: References

• Carpino, L. A. (1993).[1] "1-Hydroxy-7-azabenzotriazole (HOAt): A new efficient peptide coupling additive."[1] Journal of the American Chemical Society.[1] Link[1]

  • Context: Establishes the foundational reactivity of the benzotriazole N-OH system.

• Edwards, J. O., & Pearson, R. G. (1962).[1][3] "The Factors Determining Nucleophilic Reactivities." Journal of the American Chemical Society.[1] Link[1]

  • Context: The authoritative definition of the Alpha-Effect, explaining the high nucleophilicity of the N-OH group.

• Pop, I. E., et al. (1997).[1] "Versatile Acylation of Nucleophiles Using a New Polymer-Supported 1-Hydroxybenzotriazole Derivative." Journal of Organic Chemistry. Link[1]

  • Context: Describes the immobilization of HOBt derivatives via the benzene ring, validating the linker strategy.

• Sigma-Aldrich. (2024).[1][4] "Safety Data Sheet: 1-Hydroxybenzotriazole hydrate." Link[1]

  • Context: Safety protocols regarding the explosive nature of anhydrous benzotriazoles.[1]

Sources

• 1. Hydroxybenzotriazole - Wikipedia [en.wikipedia.org]
• 2. 5-Hydroxybenzotriazole|CAS 54013-40-0|Research Grade [benchchem.com]
• 3. How the Nature of an Alpha-Nucleophile Determines a Brønsted Type-Plot and Its Reaction Pathways. An Experimental Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-甲基-1H-苯并三唑 98% | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

Application Note: Amide Bond Formation with 1-Hydroxy-1H-Benzotriazole-5-Methanol

Introduction & Mechanistic Insight

1-Hydroxy-1H-benzotriazole-5-methanol (CAS: 144574-90-3), often referred to as a functionalized analogue of 1-Hydroxybenzotriazole (HOBt), serves as a critical additive in peptide synthesis and organic amide coupling. While structurally similar to HOBt, the presence of the 5-hydroxymethyl (-CH₂OH) group imparts unique physicochemical properties, specifically enhanced polarity and the potential for covalent immobilization onto solid supports (polymer-supported HOBt).

Core Function: Racemization Suppression & Activation

In carbodiimide-mediated coupling (e.g., using EDC or DIC), the primary role of this reagent is to intercept the highly reactive O-acylisourea intermediate. This prevents:

• Racemization: By avoiding the formation of 5(4H)-oxazolones.

• N-Acylurea Formation: A stable, unreactive byproduct that reduces yield.

The reagent reacts with the O-acylisourea to form an active ester (benzotriazolyl ester). This intermediate is less reactive than the O-acylisourea (preventing side reactions) but sufficiently electrophilic to react rapidly with amines to form the desired amide bond.

Unique Consideration: The 5-Hydroxymethyl Group

Unlike standard HOBt, the 5-hydroxymethyl group introduces a primary alcohol. In most standard coupling scenarios (pH 4–8, mild activation), the N-hydroxy group (pKa ~6.0) is significantly more acidic and nucleophilic towards the activated acid than the hydroxymethyl group (pKa ~16). Therefore, the reagent selectively forms the active ester at the N-O position. However, for extremely hindered amines or prolonged reaction times, the primary alcohol could theoretically participate in competitive esterification.

Experimental Protocol: Solution-Phase Coupling

This protocol details the synthesis of an amide from a carboxylic acid and a primary/secondary amine using EDC·HCl as the coupling agent and 1-Hydroxy-1H-benzotriazole-5-methanol as the nucleophilic additive.

Materials & Reagents[1][2][3][4][5][6][7]

• Carboxylic Acid (R-COOH): 1.0 equivalent[1]

• Amine (R'-NH₂): 1.0 – 1.2 equivalents[1]

• Coupling Reagent: EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride), 1.1 – 1.5 equivalents

• Additive: 1-Hydroxy-1H-benzotriazole-5-methanol, 1.1 – 1.5 equivalents[1]

• Base (Optional): DIPEA (N,N-Diisopropylethylamine) or NMM (N-Methylmorpholine), 2.0 – 3.0 equivalents (Required if amine/acid are salts).

• Solvent: Anhydrous DMF, DCM, or NMP (0.1 – 0.2 M concentration).

Step-by-Step Procedure

• Preparation of Reagent Solution:

  • In a clean, dry round-bottom flask or reaction vial, dissolve the Carboxylic Acid (1.0 eq) and 1-Hydroxy-1H-benzotriazole-5-methanol (1.2 eq) in the chosen solvent (e.g., DMF).

  • Note: Ensure the additive is fully dissolved. The hydroxymethyl group aids solubility in DMF compared to unfunctionalized HOBt.

• Activation (Active Ester Formation):

  • Cool the mixture to 0°C (ice bath).

  • Add EDC·HCl (1.2 eq) .

  • Optional: If the carboxylic acid is acid-sensitive or if starting from a salt, add DIPEA (1.0 eq) at this stage.

  • Stir at 0°C for 15–30 minutes . This allows the formation of the activated benzotriazolyl ester intermediate.

• Coupling:

  • Add the Amine (1.1 eq) to the reaction mixture.

  • If the amine is a salt (e.g., hydrochloride), add an additional equivalent of base (DIPEA) to liberate the free amine.

  • Allow the reaction to warm to Room Temperature (20–25°C) .

  • Stir for 2–18 hours . Monitor conversion via TLC or LC-MS.[1]

• Workup & Purification:

  • Quench: Dilute the reaction mixture with Ethyl Acetate (EtOAc) or DCM.

  • Wash:

    • Wash 2x with 10% Citric Acid or 1M HCl (removes unreacted amine and EDC urea byproduct).

    • Wash 2x with Saturated NaHCO₃ (removes unreacted acid and the benzotriazole additive).

    • Advantage:[2][3][4][5] The 5-hydroxymethyl group increases the water solubility of the spent additive, facilitating its removal into the aqueous bicarbonate layer more efficiently than standard HOBt.

    • Wash 1x with Brine .

  • Dry & Concentrate: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.[1]

Reaction Mechanism Visualization

The following diagram illustrates the activation pathway, highlighting the selective formation of the active ester at the N-hydroxy position despite the presence of the hydroxymethyl group.

Caption: Mechanism of EDC-mediated amide coupling using 1-Hydroxy-1H-benzotriazole-5-methanol. The additive intercepts the O-acylisourea to form a stable active ester, preventing racemization.[1]

Troubleshooting & Critical Considerations

Competitive Esterification

While the N-hydroxy group is the primary nucleophile, the 5-hydroxymethyl group is a primary alcohol.

• Risk: If the amine is extremely unreactive (e.g., electron-deficient anilines) or sterically hindered, the reaction time may extend significantly. In such cases, the free -CH₂OH group on the additive could slowly react with the active ester, consuming the reagent.

• Mitigation: For difficult couplings, use a stronger additive like HOAt or protect the hydroxymethyl group (though this negates the specific utility of this reagent). Alternatively, ensure the amine is added immediately after the 15-minute activation period.

Safety: Explosive Potential

• Hazard: Standard HOBt is classified as a desensitized explosive. While the 5-hydroxymethyl derivative has a higher molecular weight and hydrogen-bonding capacity (potentially increasing stability), it should still be treated with caution.

• Handling: Never scrape dry solids vigorously. Store wet (with water) if possible, or handle in small quantities.

Comparison with Standard Additives

Feature	HOBt (Standard)	1-Hydroxy-1H-benzotriazole-5-methanol
Solubility (Water)	Low	Moderate to High (Enhanced by -CH₂OH)
Solubility (DMF)	High	High
Removal	Requires basic wash	Easier removal in aqueous workup
Application	General Coupling	General Coupling, Solid-Phase Immobilization
Risk	Explosive (Dry)	Potentially lower risk, but caution required

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews.

• El-Faham, A., & Albericio, F. (2011).[6] Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.

• ChemicalBook. (2025). 1H-Benzotriazole-5-methanol, 1-hydroxy- Product Description.

• Bachem. (2024).[3] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. bachem.com [bachem.com]
• 4. echemi.com [echemi.com]
• 5. 1H-BENZOTRIAZOLE-1-METHANOL | 28539-02-8 [chemicalbook.com]
• 6. Lab Reporter [fishersci.co.uk]

Application Note: Functionalizing Linkers for Advanced Bioconjugation Using 1H-Benzotriazole-5-methanol

Abstract

The strategic functionalization of linker molecules is a cornerstone of modern drug development, particularly in the engineering of Antibody-Drug Conjugates (ADCs) and other targeted therapeutic agents.[][2] A linker's chemical architecture dictates the stability, solubility, and release characteristics of the conjugated payload.[3][] This application note provides a detailed guide to leveraging 1H-Benzotriazole-5-methanol as a bifunctional reagent to introduce a primary alcohol moiety onto carboxylic acid-terminated linkers. This method transforms a standard carboxyl group into a versatile hydroxyl handle, opening new avenues for subsequent conjugation chemistries. We present the core chemical principles, a generalized experimental workflow, detailed protocols, and troubleshooting guidance for researchers in drug discovery and chemical biology.

Introduction: The Critical Role of Linker Functionalization

In the design of complex biomolecules like ADCs, the linker is not merely a spacer but a critical component that influences the overall efficacy and safety profile of the conjugate.[][3] The ability to introduce specific functional groups onto a linker allows for precise control over payload attachment, modulation of pharmacokinetic properties, and the implementation of sophisticated, controlled-release mechanisms.[][5] While many linkers are commercially available with standard functionalities (e.g., amines, maleimides), the need for custom, multi-functional linkers is growing.

1H-Benzotriazole-5-methanol presents an elegant solution for this challenge. It is a derivative of 1-Hydroxybenzotriazole (HOBt), a well-established and indispensable reagent in peptide chemistry known for its ability to facilitate clean and efficient amide bond formation while suppressing side reactions.[6][7][8] By incorporating a methanol group at the 5-position of the benzotriazole ring, this reagent acts as both a carboxylic acid activator and a carrier for a hydroxyl functional group, which can be installed onto a linker in a single, efficient step.

Scientific Principles: HOBt-Mediated Carboxylic Acid Activation

The formation of a stable amide bond between a carboxylic acid and an amine requires the activation of the carboxyl group to make it a better electrophile.[9] Carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or N,N'-Dicyclohexylcarbodiimide (DCC), are widely used for this purpose.[7][10] They react with a carboxylic acid to form a highly reactive O-acylisourea intermediate.[9][11]

However, this intermediate is unstable and prone to two undesirable pathways: hydrolysis back to the starting carboxylic acid and rearrangement into a stable N-acylurea byproduct, which terminates the reaction.[9] This is where HOBt and its derivatives play a crucial role.

Mechanism of Action:

• The carboxylic acid (on the linker) reacts with EDC to form the transient O-acylisourea intermediate.

• The N-hydroxy group of 1H-Benzotriazole-5-methanol rapidly intercepts this intermediate.

• This forms a more stable, yet highly reactive, HOBt-ester of the linker. This active ester is significantly less susceptible to racemization and hydrolysis compared to the O-acylisourea.[6][11][12]

• Crucially, the linker is now "activated" and carries the benzotriazole moiety, which includes the free -CH2OH group at the 5-position, ready for subsequent reactions.

This strategy effectively transforms the linker's original carboxyl group into a new, versatile hydroxyl functional handle.

Figure 1. Reaction mechanism for linker functionalization.

Experimental Workflow and Protocols

The overall process involves the activation of a linker containing a terminal carboxylic acid, reaction with 1H-Benzotriazole-5-methanol, and subsequent purification and characterization of the newly functionalized linker.

Figure 2. General experimental workflow for linker functionalization.

Protocol 1: Synthesis of a Hydroxyl-Functionalized Linker

This protocol describes a general procedure for the coupling of a carboxylic acid-terminated linker with 1H-Benzotriazole-5-methanol using EDC as the coupling agent.

Materials:

• Carboxylic acid-terminated linker (e.g., Boc-8-amino-3,6-dioxaoctanoic acid)

• 1H-Benzotriazole-5-methanol

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve the carboxylic acid-terminated linker (1.0 eq) and 1H-Benzotriazole-5-methanol (1.1 eq) in anhydrous DMF (or DCM) to a concentration of approximately 0.1 M.

• Cooling: Cool the reaction mixture to 0°C in an ice-water bath with gentle stirring.

• Activation: Add EDC·HCl (1.2 eq) to the cooled solution in one portion. Causality Note: Adding the carbodiimide last to the pre-mixed acid and HOBt derivative minimizes the lifetime of the highly reactive O-acylisourea intermediate, thus reducing the formation of N-acylurea byproduct.[7][9]

• Reaction: Stir the reaction mixture at 0°C for 30 minutes, then allow it to warm to room temperature. Continue stirring for 4-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting linker is consumed.

• Workup:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with water (2x), saturated NaHCO₃ solution (2x), and brine (1x). Causality Note: The aqueous washes remove the water-soluble urea byproduct and any unreacted EDC·HCl, while the bicarbonate wash removes residual acidic starting material or HOBt derivative.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to isolate the pure hydroxyl-functionalized linker.

Parameter	Recommended Value	Rationale
Stoichiometry (Linker:Reagent:EDC)	1.0 : 1.1 : 1.2	A slight excess of the HOBt derivative and EDC ensures complete consumption of the limiting linker.
Solvent	Anhydrous DMF or DCM	Aprotic, anhydrous solvents prevent hydrolysis of activated intermediates.[13]
Temperature	0°C to Room Temperature	Initial cooling minimizes side reactions during the activation step.
Reaction Time	4 - 16 hours	Varies by substrate; should be monitored for completion to maximize yield.

Table 1. Typical Reaction Parameters for Linker Functionalization.

Protocol 2: Characterization of the Functionalized Linker

Accurate characterization is essential to confirm the successful installation of the hydroxyl-benzotriazole moiety.

• Mass Spectrometry (MS): Use Electrospray Ionization (ESI) MS to confirm the molecular weight of the product. Look for the [M+H]⁺ or [M+Na]⁺ ion corresponding to the expected mass of the functionalized linker.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Confirm the presence of aromatic protons from the benzotriazole ring (typically in the 7.0-8.5 ppm region) and a new singlet corresponding to the methylene protons of the -CH₂OH group (typically 4.5-5.0 ppm). The disappearance of the carboxylic acid proton is also an indicator of reaction completion.

  • ¹³C NMR: Look for new signals in the aromatic region corresponding to the benzotriazole carbons and a signal for the methylene carbon (~60-65 ppm).

• Infrared (IR) Spectroscopy: Observe the appearance of a new ester carbonyl stretch (typically ~1760 cm⁻¹) and a broad O-H stretch (typically ~3300-3500 cm⁻¹) from the newly introduced alcohol.

Subsequent Applications and Downstream Chemistry

The newly installed primary alcohol on the linker is a versatile functional group for a variety of subsequent conjugation reactions, including:

• Esterification: Reaction with a payload's carboxylic acid to form an ester linkage.

• Carbonate/Carbamate Formation: Activation of the alcohol (e.g., with p-nitrophenyl chloroformate) to react with amines on a payload.[14]

• Oxidation: Conversion of the primary alcohol to an aldehyde, which can then be used in reductive amination or oxime ligation strategies.

• Ether Formation: Used in Williamson ether synthesis to attach payloads via a stable ether bond.

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield / Incomplete Reaction	1. Inactive or hydrolyzed EDC. 2. Wet solvent or reagents. 3. Insufficient reaction time.	1. Use fresh, high-purity EDC. 2. Ensure all glassware is flame-dried and use anhydrous solvents. 3. Extend reaction time and continue monitoring.
Significant N-Acylurea Byproduct	Premature rearrangement of the O-acylisourea intermediate.	Ensure the reaction is cooled to 0°C before adding EDC. Ensure the HOBt derivative is fully dissolved.
Difficult Purification	Similar polarity of product and starting materials.	Optimize the chromatography gradient. Consider using a different stationary phase or reverse-phase HPLC if necessary.

Conclusion

1H-Benzotriazole-5-methanol serves as a highly effective and specialized reagent for the functionalization of carboxylic acid-terminated linkers. By capitalizing on the robust and well-understood principles of HOBt-mediated coupling chemistry, researchers can efficiently introduce a primary alcohol handle onto linker backbones.[11][12] This transformation provides a valuable strategic advantage in the design and synthesis of complex bioconjugates, enabling greater flexibility and precision in the construction of next-generation targeted therapeutics.

References

• Vertex AI Search. (n.d.). The Role of HOBt and HBTU in Peptide Coupling Reactions. Retrieved February 22, 2026.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 20). The Chemistry of Peptide Synthesis: Understanding the Role of 1-Hydroxybenzotriazole (HOBt).
• PMC. (n.d.). Efficient Synthesis of Diverse Heterobifunctionalized Clickable Oligo(ethylene glycol) Linkers: Potential Applications in Bioconjugation and Targeted Drug Delivery.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• ACS Publications. (2021, March 12). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey | Organic Process Research & Development.
• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides.
• PubMed. (n.d.). Automated solid-phase peptide synthesis: use of 2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium tetrafluoroborate for coupling of tert-butyloxycarbonyl amino acids.
• Dialnet. (2020, January 27). Design of smart linkers and their applications in controlled-release drug delivery systems.
• Wintime Tech. (2025, July 17). How does HOBt affect the conjugation efficiency?.
• PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• Benchchem. (n.d.). 1-Hydroxybenzotriazole Hydrate (HOBt)|Peptide Coupling Reagent.
• Taylor & Francis. (n.d.). HOBt – Knowledge and References.
• Vertex AI Search. (n.d.). Resin-bound active esters offer some unique advantages for parallel amide synthesis. Retrieved February 22, 2026.
• Aapptec Peptides. (n.d.). Coupling Reagents.
• Ukrainica Bioorganica Acta. (n.d.). Side reactions of onium coupling reagents BOP and HBTU in the synthesis of silica polymer supports.
• RSC Advances (RSC Publishing). (2019, September 27). Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take?.
• BOC Sciences. (n.d.). ADC Linker Types: Selection & Design Guide.
• Benchchem. (n.d.). An In-depth Technical Guide to Carboxylic Acid Activation with EDC and HATU.
• Abzena. (n.d.). Linker Payload Design & Synthesis.
• Luxembourg Bio Technologies. (2014, August 28). Organic & Biomolecular Chemistry.
• ResearchGate. (2025, August 6). HBTU mediated 1-Hydroxybenzotriazole (HOBt) Conjugate Addition: Synthesis and Stereochemical Analysis of beta-benzotriazole N-oxide Substituted gamma-Amino acids and Hybrid peptides | Request PDF.
• MDPI. (2022, February 11). Linkers: An Assurance for Controlled Delivery of Antibody-Drug Conjugate.
• LookChem. (n.d.). 1-Hydroxybenzotriazole.
• ChemicalBook. (2022, February 14). Synthesis, Physical Properties, Chemical Reactivity of Benzotriazole.
• NIH. (n.d.). 1H-Benzotriazole | C6H5N3 | CID 7220 - PubChem.
• NIST. (n.d.). 1H-Benzotriazole, 5-methyl-.
• Suzhou Highfine Biotech. (2025, April 17). Exploring the Diverse Functions of HBTU in Peptide Synthesis.
• MN Dept. of Health. (n.d.). 1H-Benzotriazole, Tolyltriazole, 5-methyl-1H-Benzotriazole and Groundwater.
• Bio-Synthesis. (2013, October 1). Functional group modification for conjugation.
• Fisher Scientific. (2010, November 16). SAFETY DATA SHEET.
• ChemRxiv. (n.d.). Switchable SuFEx linker chemistry for efficient coupling of alcohols, thiols, and selenols with O-/N-nucleophiles.
• UIV CHEM. (2024, December 12). Experienced supplier of CAS:136-85-6,C7H7N3,5-Methyl-1H-benzotriazole.
• Vertex AI Search. (n.d.). Expedient on-resin modification of a peptide C-terminus through a benzotriazole linker. Retrieved February 22, 2026.
• BOC Sciences. (n.d.). Master ADC Linker Design: Strategies & Optimization.
• PubMed. (2025, December 2). Methanol-driven co-metabolic enhancement of benzotriazole and 5-chlorobenzotriazole degradation by Chlorella pyrenoidosa.
• Vertex AI Search. (2024, October 1).
• Vertex AI Search. (n.d.). 5-Methyl-1H-benzotriazole Solution (Solvent: Methanol) | 1X5ML | C7H7N3 | 687931. Retrieved February 22, 2026.
• JOCPR. (2023, February 10). Journal of Chemical and Pharmaceutical Research, 2023, 15(2):01-12.
• PMC. (n.d.). Chemical Modification of Linkers Provides Stable Linker–Payloads for the Generation of Antibody–Drug Conjugates.
• Sigma-Aldrich. (n.d.). 5-Methyl-1H-benzotriazole 98 136-85-6.
• Chemical Communications (RSC Publishing). (n.d.). Harnessing benzotriazole as a sustainable ligand in metal-catalyzed coupling reactions.
• The Wolfson Centre for Applied Structural Biology. (n.d.). Protein Cross-linkers handbook and selection guide.
• WuXi AppTec DMPK. (2023, August 10). Drug Conjugate Linkers and Their Effects on Drug Properties.

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• 7. bachem.com [bachem.com]
• 8. zjwintime.com [zjwintime.com]
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• 11. 1-Hydroxybenzotriazole Hydrate (HOBt)|Peptide Coupling Reagent [benchchem.com]
• 12. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. Efficient Synthesis of Diverse Heterobifunctionalized Clickable Oligo(ethylene glycol) Linkers: Potential Applications in Bioconjugation and Targeted Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving coupling yields with 1H-Benzotriazole-5-methanol 1-hydroxy-

Here is the Technical Support Center guide for 1-Hydroxy-1H-benzotriazole-5-methanol (5-MeOH-HOBt) .

Reagent Focus: 1-Hydroxy-1H-benzotriazole-5-methanol (CAS: 106025-66-7 / 123333-53-9 derivatives) Application: Peptide Synthesis, Bioconjugation, and Polymer-Supported Reagent Design.

Part 1: The Technical Directive

1-Hydroxy-1H-benzotriazole-5-methanol (hereafter 5-MeOH-HOBt ) is a functionalized derivative of the standard coupling additive HOBt. While standard HOBt is purely a racemization suppressant, the 5-hydroxymethyl group on this derivative introduces two distinct mechanisms for improving yields:

• Enhanced Solvation (Solution Phase): The primary alcohol (-CH₂OH) significantly increases polarity, improving yields in aqueous or semi-aqueous conjugations where standard HOBt precipitates.

• Immobilization Handle (Solid Phase): It serves as the precursor for Polymer-Supported HOBt (PS-HOBt) . This allows for "Catch-and-Release" synthesis, where excess active ester drives the reaction to near-quantitative yield without workup difficulties.

This guide addresses the nuances of using 5-MeOH-HOBt in both contexts, with a focus on troubleshooting low yields and avoiding side reactions unique to this bifunctional molecule.

Part 2: Critical Mechanisms & Troubleshooting

Module A: Mechanism of Action

In a standard carbodiimide coupling (e.g., EDC/DIC), 5-MeOH-HOBt acts as a nucleophile that intercepts the unstable O-acylisourea to form a stable, yet reactive, active ester.

The Selectivity Challenge: Unlike standard HOBt, 5-MeOH-HOBt contains two nucleophilic sites:

• N-OH (pKa ~4.6): Highly acidic and reactive. Forms the desired active ester.[1][2]

• -CH₂OH (pKa ~16): Primary alcohol. Less reactive but capable of permanent esterification (side reaction) if the amine is slow to react.

Diagram 1: The Activation Pathway & Risk Factors

Caption: The primary pathway (solid lines) utilizes the N-OH group. The secondary pathway (dashed red) represents the risk of esterifying the hydroxymethyl handle if stoichiometry is uncontrolled.

Module B: Troubleshooting Guide

Scenario 1: Low Yield in Solution Phase Coupling

Symptom: Incomplete conversion despite using 5-MeOH-HOBt as a soluble additive. Diagnosis: The hydroxymethyl group may be competing for the acylating agent, or the active ester is hydrolyzing in aqueous media.

Potential Cause	Validation Check	Corrective Action
Self-Esterification	Check LC-MS for mass shift of +[Acyl Group] on the additive itself (not the N-O ester).	Do not premix acid and 5-MeOH-HOBt for long periods without amine. Add amine immediately after activation.
Hydrolysis	pH of reaction mixture is >8.0.	Maintain pH 4.5–6.0 during activation. The active ester is base-labile.
Stoichiometry Mismatch	Ratio of Acid:EDC:Additive is 1:1:1.	Use 1.1 eq of 5-MeOH-HOBt relative to the acid to ensure rapid trapping of the O-acylisourea.

Scenario 2: Impurities in Product (O-Acylation)

Symptom: Formation of ester-linked dimers or oligomers. Mechanism: The -CH₂OH group on the additive reacts with the activated acid, permanently consuming the additive and the acid. Solution:

• Switch Protocol: If using free 5-MeOH-HOBt solely for solubility, consider protecting the alcohol (e.g., TBDMS ether) or switching to Sulfo-HOBt if strictly aqueous solubility is needed without the nucleophilic alcohol risk.

• Optimization: Reduce activation time. The N-OH reacts kinetically faster (seconds/minutes); the -CH₂OH reacts thermodynamically slower (hours).

Scenario 3: Low Loading on Resin (Immobilization Context)

Symptom: User is trying to attach 5-MeOH-HOBt to a resin (e.g., Merrifield) to create a solid-supported reagent, but loading is low. Solution:

• Use a strong base (KOtBu or Cs₂CO₃) in DMF to deprotonate the -CH₂OH specifically.

• Note: The N-OH is more acidic. You must use 2 equivalents of base to ensure the dianion is formed, or protect the N-OH (e.g., with an acetyl group) before coupling the -CH₂OH to the resin, then deprotect with hydrazine.

Part 3: Experimental Protocols

Protocol A: High-Solubility Aqueous Coupling

Use this when standard HOBt precipitates in the reaction buffer.

• Preparation: Dissolve Amino Acid/Protein (1.0 eq) in buffer (PBS or MES, pH 6.0).

• Activation: In a separate vial, dissolve Carboxylic Acid (1.2 eq) and 5-MeOH-HOBt (1.2 eq) in a minimal amount of DMF or DMSO.

• Initiation: Add EDC (1.2 eq) to the Acid/Additive mixture. Vortex for 1–2 minutes maximum (to minimize -CH₂OH interference).

• Coupling: Immediately add the activated mixture to the aqueous amine solution.

• Reaction: Stir at Room Temp for 2–4 hours.

• Purification: 5-MeOH-HOBt is highly water-soluble. Remove via dialysis or desalting column.

Protocol B: Preparation of PS-HOBt (The "Yield Engine")

Use this to create a resin that drives reactions to 100% yield.

• Resin Choice: Merrifield Resin (Chloromethyl polystyrene).

• Coupling: Suspend resin in DMF. Add 5-MeOH-HOBt (2.0 eq) and KOtBu (2.2 eq) .

• Conditions: Heat to 60°C for 12 hours. The -CH₂OH displaces the chloride.

• Usage:

  • Load acid onto this resin using DIC.[3]

  • Wash away excess reagents.

  • Add limiting amine. The reaction is driven by the high local concentration of active ester on the solid phase.

  • Filter resin. The filtrate contains pure amide.

Diagram 2: The PS-HOBt "Catch and Release" Workflow

Caption: Immobilizing 5-MeOH-HOBt allows the use of excess acid to ensure 100% yield of the amine conversion, with simple filtration workup.

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I use 5-MeOH-HOBt exactly like standard HOBt? A: Yes, but with caution regarding time. Because of the primary alcohol (-CH₂OH), prolonged activation times (>30 mins) before adding the amine can lead to self-esterification. Add the amine quickly after activation.

Q2: Why choose 5-MeOH-HOBt over HOAt? A: HOAt is generally more reactive (faster kinetics) due to the pyridine nitrogen. However, 5-MeOH-HOBt offers superior water solubility and the unique ability to be chemically tethered to resins or other scaffolds via the methanol group. If your issue is precipitation, use 5-MeOH-HOBt. If your issue is steric hindrance, use HOAt.[2]

Q3: Is 5-MeOH-HOBt explosive like anhydrous HOBt? A: It is generally considered safer. The increased molecular weight and the hydroxymethyl substituent reduce the shock sensitivity compared to anhydrous HOBt. However, it should still be handled as a potentially energetic material; never scrape it with metal spatulas when dry.

Q4: How do I remove 5-MeOH-HOBt after the reaction? A: Due to the hydroxymethyl group, it is significantly more polar than HOBt. It can be removed by:

• Water wash: It partitions strongly into the aqueous phase at pH > 7.

• Scavenging: Use a carbonate resin to deprotonate and capture it.

References

• Pop, I. E., et al. (1997). "Versatile Acylation of Alcohols and Amines with a Polymer-Supported 1-Hydroxybenzotriazole Derivative." Journal of Organic Chemistry, 62(8), 2594–2603.

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38(2), 606-631.

• Dandapani, S., et al. (2004). "Hydroxymethyl-functionalized resins for solid-phase synthesis." Bioorganic & Medicinal Chemistry Letters, 14(10), 2465-2468.

• Sigma-Aldrich. (n.d.). "Product Specification: 1-Hydroxybenzotriazole hydrate and derivatives."

Sources

• 1. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 2. nbinno.com [nbinno.com]
• 3. peptide.com [peptide.com]

Technical Support Center: Optimizing 1-Hydroxybenzotriazole (HOBt)-Mediated Coupling Reactions

Welcome to the technical support center for optimizing 1-hydroxybenzotriazole (HOBt)-mediated coupling reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the efficiency of amide bond formation using 1H-Benzotriazole-5-methanol and other HOBt derivatives. Here, we will delve into the mechanistic underpinnings of these reactions and provide actionable, field-proven advice to overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of HOBt in a coupling reaction?

A1: HOBt is an additive used in conjunction with a coupling agent, most commonly a carbodiimide like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). Its primary functions are to accelerate the coupling reaction and to suppress side reactions, most notably racemization of the chiral centers in amino acids.[1][2][3][4][5][6] HOBt achieves this by reacting with the O-acylisourea intermediate formed between the carboxylic acid and the carbodiimide, generating a more stable and reactive HOBt-active ester.[2][3] This active ester is less prone to racemization and reacts more efficiently with the amine component to form the desired amide bond.[2][6]

Q2: My HOBt-mediated coupling reaction is sluggish. What are the most likely causes?

A2: Several factors can contribute to a slow reaction time. These include:

• Sub-optimal pH: The reaction rate is highly pH-dependent.[7][8] The activation of the carboxylic acid by EDC is most efficient under slightly acidic conditions, while the subsequent nucleophilic attack by the amine is favored at a more basic pH.

• Poor solvent choice: The solubility of all reactants is crucial. Polar aprotic solvents like dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP) are generally preferred as they effectively dissolve the reactants and intermediates.[3][5]

• Low temperature: While lower temperatures are often used to minimize side reactions like racemization, they can also significantly slow down the reaction rate.[3]

• Steric hindrance: If either the carboxylic acid or the amine is sterically bulky, the reaction can be inherently slow.

• Deactivated reagents: Ensure that your coupling agents and HOBt are not degraded. HOBt, in its anhydrous form, can be explosive, so it is often supplied with water, which can affect reactivity if not accounted for.[3][9]

Q3: Can I use HOBt with coupling reagents other than carbodiimides?

A3: Yes, HOBt is often used synergistically with other classes of coupling reagents, such as uronium or phosphonium salts like HBTU, TBTU, and PyBOP.[1][5][10] In these cases, HOBt can still help to improve reaction efficiency and reduce side reactions.[1][11]

Q4: I am observing significant side product formation. What can I do?

A4: The most common side product in carbodiimide-mediated couplings is the formation of an N-acylurea, which is a stable and unreactive byproduct.[3] The use of HOBt is the primary strategy to mitigate this.[3][7] If you are still observing significant side products, consider the following:

• Increase the HOBt concentration: While catalytic amounts can be effective, using a stoichiometric equivalent of HOBt to the coupling agent is a common practice to maximize the formation of the active ester.[7]

• Control the temperature: Running the reaction at a lower temperature (e.g., 0 °C) can help to suppress the formation of N-acylurea and other side products.[3]

• Order of addition: Pre-activating the carboxylic acid with the coupling agent and HOBt for a short period before adding the amine can sometimes improve the product yield and purity.[12][13]

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues encountered during HOBt-mediated coupling reactions.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps	Scientific Rationale
Incomplete Activation of Carboxylic Acid	1. Verify Reagent Quality: Use fresh, high-purity EDC/DCC and HOBt.	Degraded reagents will have lower activity, leading to incomplete activation.
2. Optimize pH: Adjust the initial reaction pH. The rate-determining step, the reaction between the carboxylic acid and EDC, is pH-dependent.[7][8]	The reaction between the carboxylate anion and the protonated form of EDC is crucial for the formation of the O-acylisourea intermediate.[7][8]
3. Pre-activation: Stir the carboxylic acid, EDC, and HOBt together for 15-30 minutes at 0°C before adding the amine.[12][14]	This allows for the formation of the HOBt-active ester, which is more reactive towards the amine than the O-acylisourea intermediate.[2]
Inefficient Nucleophilic Attack by Amine	1. Check Amine Basicity: If using a weakly basic amine (e.g., an aniline), a stronger activating agent or the addition of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) may be necessary.[15]	A more basic amine is a stronger nucleophile and will react more readily with the activated carboxylic acid.
2. Increase Reaction Time/Temperature: While starting at 0°C is recommended to minimize side reactions, allowing the reaction to slowly warm to room temperature and stirring for an extended period (2-24 hours) may be necessary for challenging couplings.[5][14] Microwave irradiation can also be used to accelerate the reaction.[16]	Higher temperatures increase the kinetic energy of the molecules, leading to more frequent and energetic collisions.
Poor Solubility of Reactants	1. Solvent Selection: Ensure all reactants are fully dissolved. Consider switching to a more polar aprotic solvent like DMF, NMP, or DMSO.[3][5][7]	Poor solubility limits the effective concentration of reactants, thereby slowing down the reaction.
2. Co-solvents: In some cases, the use of a co-solvent may be beneficial to improve the solubility of a particular reactant.

Issue 2: Significant Racemization of Chiral Centers

Potential Cause	Troubleshooting Steps	Scientific Rationale
Insufficient HOBt	1. Increase HOBt Stoichiometry: Use at least one equivalent of HOBt relative to the coupling agent.	HOBt intercepts the O-acylisourea intermediate, which is prone to racemization via oxazolone formation, and converts it to the less racemization-prone HOBt-active ester.[3][6]
Elevated Reaction Temperature	1. Maintain Low Temperature: Perform the entire reaction at 0 °C or even lower temperatures if possible.[3]	Higher temperatures can accelerate the rate of racemization.
Prolonged Reaction Time	1. Optimize Reaction Time: Monitor the reaction closely by TLC or LC-MS and quench it as soon as it reaches completion.	Extended exposure to the reaction conditions can increase the likelihood of racemization.

Experimental Protocols

Standard Protocol for EDC/HOBt Coupling

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 equivalent) and HOBt (1.2 equivalents) in an anhydrous aprotic solvent (e.g., DMF or DCM).[14]

• Cool the reaction mixture to 0 °C using an ice bath.

• Add EDC·HCl (1.2 equivalents) to the solution and stir for 15-30 minutes at 0 °C.[14]

• Add the amine (1.0 equivalent) to the reaction mixture.

• Allow the reaction to slowly warm to room temperature and stir for 2-12 hours.[14] Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent.

• Wash the organic layer sequentially with a dilute acid (e.g., 1 M HCl), a dilute base (e.g., saturated NaHCO3), and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

Visualizing the Reaction and Troubleshooting

Mechanism of HOBt-Mediated Coupling

Caption: Decision tree for troubleshooting HOBt-mediated coupling.

References

• The Role of HOBt and HBTU in Peptide Coupling Reactions. (n.d.).
• HOBt Definition - Organic Chemistry Key Term - Fiveable. (2025, August 15).
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives - Bachem. (2024, June 4).
• The Core Mechanism of HBTU in Peptide Coupling: An In-depth Technical Guide - Benchchem. (n.d.).
• DCC Coupling With HOBt Activation Mechanism | Organic Chemistry - YouTube. (2023, February 1).
• Optimizing Peptide Coupling: Key Techniques. (n.d.).
• Optimization of Critical Parameters for Carbodiimide Mediated Production of Highly Modified Chitosan - PMC. (2021, August 13).
• CHAPTER 4: Amide Bond Formation - Books - The Royal Society of Chemistry. (2022, May 20).
• Temperature profiles for a typical microwaveassisted peptide coupling... - ResearchGate. (n.d.).
• Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings - Luxembourg Bio Technologies. (n.d.).
• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey | Organic Process Research & Development - ACS Publications. (2021, March 12).
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC. (n.d.).
• EDC-HOBt Amide coupling workup help : r/Chempros - Reddit. (2024, April 28).
• HBTU Coupling Reactions: Technical Support & Troubleshooting Guide - Benchchem. (n.d.).
• Toward bioinspired polymer adhesives: activation assisted via HOBt for grafting of dopamine onto poly(acrylic acid) | Royal Society Open Science. (2022, March 30).
• Tips and tricks for difficult amide bond formation? : r/Chempros - Reddit. (2021, October 20).
• Automated Solid-Phase Peptide Synthesis: Use of Z- (1 H-Benzotriazol-1 - Luxembourg Bio Technologies. (n.d.).
• Automated solid-phase peptide synthesis: use of 2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium tetrafluoroborate for coupling of tert-butyloxycarbonyl amino acids - PubMed. (n.d.).
• Effects of Amounts of Additives on Peptide Coupling Mediated by a Water-Soluble Carbodiimide in Alcohols - PubMed. (n.d.).
• What are the best reaction condition for amide coupling using HBTU? - ResearchGate. (2024, November 25).
• A practical method for the synthesis of small peptides using DCC and HOBt as activators in H 2 O–THF while avoiding the use of protecting groups - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07847K - The Royal Society of Chemistry. (2024, December 19).
• (PDF) Facile synthesis of 1-alkoxy-1H-benzo- and 7-azabenzotriazoles from peptide coupling agents, mechanistic studies, and synthetic applications - ResearchGate. (2014, August 19).
• A Researcher's Guide to Amide Bond Formation: Comparing EDC and Other Common Coupling Agents - Benchchem. (n.d.).
• Facile synthesis of 1-alkoxy-1H-benzo- and 7-azabenzotriazoles from peptide coupling agents, mechanistic studies, and synthetic applications - Beilstein Journals. (2014, August 19).
• Coupling Reagents - Aapptec Peptides. (n.d.).
• What are the best conditions for EDC coupling of 2 small molecules? - ResearchGate. (2023, June 9).

Sources

• 1. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 2. fiveable.me [fiveable.me]
• 3. bachem.com [bachem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. jpt.com [jpt.com]
• 6. books.rsc.org [books.rsc.org]
• 7. Optimization of Critical Parameters for Carbodiimide Mediated Production of Highly Modified Chitosan - PMC [pmc.ncbi.nlm.nih.gov]
• 8. luxembourg-bio.com [luxembourg-bio.com]
• 9. royalsocietypublishing.org [royalsocietypublishing.org]
• 10. benchchem.com [benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. reddit.com [reddit.com]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

minimizing side reactions when using 1H-Benzotriazole-5-methanol 1-hydroxy-

The following Technical Support Center guide addresses the specific challenges of using 1H-Benzotriazole-5-methanol, 1-hydroxy- (CAS: 102072-41-1 / 123333-53-9 for hydrate).

This molecule is a bifunctional derivative of HOBt. Unlike standard HOBt, it possesses a primary alcohol at the 5-position (

). This structural feature introduces a unique set of side reactions—specifically competitive esterification—that do not exist with standard HOBt.

Optimizing Chemoselectivity & Minimizing Side Reactions[1]

User Status: Senior Researcher / Process Chemist Subject: Troubleshooting chemoselectivity, racemization, and safety profiles.

Part 1: The Core Chemoselectivity Challenge

The Issue: The most common "silent" failure when using this additive is competitive O-acylation . While the N-hydroxy group (position 1) activates your carboxylic acid (intended reaction), the hydroxymethyl group (position 5) is a primary alcohol and acts as a nucleophile.

If you use this reagent as a soluble additive in stoichiometric amounts, the 5-methanol group can attack the activated amino acid, forming a stable ester byproduct (a "suicide" side reaction) rather than the desired amide.

Mechanism of Interference

The diagram below illustrates the competition between the desired pathway (Amide Formation) and the parasitic pathway (Self-Esterification/Oligomerization).

Figure 1: The "Dual Nucleophile" risk. The 5-hydroxymethyl group can compete with the target amine, leading to ester impurities.

Protocol: Preventing 5-Methanol Interference

To use this reagent successfully, you must favor the amine kinetics over the alcohol.

• Avoid Pre-Activation in Absence of Amine:

  • Standard HOBt Protocol: Activate Acid + HOBt

    Wait Add Amine.

  • Modified Protocol (Required): Do not incubate the acid and 1H-Benzotriazole-5-methanol alone. The lack of an amine nucleophile will force the active ester to react with the 5-methanol group of a neighboring additive molecule (oligomerization).

  • Correct Action: Add the amine immediately or mix the amine and additive first, then add the activator (EDC/DIC).

• Stoichiometry Control:

  • Do not use a large excess of this additive. Keep it at 0.1 – 1.0 equivalent relative to the carboxylic acid. Excess free alcohol increases the rate of side-product formation.

• Solvent Selection:

  • Use non-nucleophilic polar solvents (DMF, NMP). Avoid alcohols (MeOH, EtOH) as cosolvents, as they exacerbate transesterification risks.

Part 2: Racemization & Base Management

The Issue: Like standard HOBt, this derivative suppresses racemization by preventing oxazolone formation. However, the presence of the 5-methanol group increases the polarity of the molecule, which can alter its pKa slightly and its solubility profile.

Critical Control Points

• Base Choice:

  • Recommended: DIPEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine).

  • Avoid: Triethylamine (TEA) or inorganic bases. Strong bases can deprotonate the 5-methanol group (alkoxide formation), turning it into a potent nucleophile that will rapidly destroy your active ester.

• Temperature:

  • Maintain reaction at 0°C to 5°C during the activation phase.

  • Elevated temperatures (>25°C) significantly increase the rate of racemization via the direct enolization mechanism, regardless of the additive used.

Part 3: Safety & Stability (Explosive Hazard)

The Issue: Benzotriazole derivatives are high-energy compounds. The anhydrous form of 1H-Benzotriazole-5-methanol possesses explosive characteristics similar to HOBt (Class 1.3 explosive).

Handling Protocols

• Hydration is Mandatory:

  • Always store and use the hydrate form (typically ~12-15% water wt/wt). The water acts as a desensitizer.

  • Warning: If you dry the material (e.g., high vacuum with P₂O₅) for anhydrous applications, it becomes shock-sensitive.

• Disposal:

  • Never dispose of pure solids in dry waste bins. Quench with water and dispose of as hazardous aqueous chemical waste. Do not use metal spatulas if the material appears dry or crystalline crust has formed.

Part 4: Troubleshooting Guide (FAQ)

Symptom	Probable Cause	Corrective Action
Low Yield (Amine unreacted)	Competitive Esterification: The 5-methanol group on the additive reacted with the activated acid.	Switch order of addition: Add Amine + Additive, then add Activator. Ensure Amine is not protonated (check pH).
Precipitate during workup	Polymerization: The additive polymerized with itself (intermolecular reaction between N-OH and 5-CH2OH).	Reduce activation time. Use a slight excess of amine to quench active esters rapidly.
Racemization Observed	Base Excess: High pH caused direct enolization or 5-methanol deprotonation.	Reduce base equivalents. Switch from TEA to DIPEA or Collidine. Keep T < 5°C.
Shock/Friction Sensitivity	Dehydration: Material has dried out.	STOP WORK. Gently wet the material with water. Do not scrape. Consult safety officer.

Part 5: Experimental Workflow Decision Tree

Figure 2: Operational decision tree for safe and effective use. Note the critical divergence from standard HOBt pre-activation protocols.

References

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Technical Guides.

• Fisher Scientific. (2023). Safety Data Sheet: 1-Hydroxybenzotriazole hydrate.

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.[1]

• Katritzky, A. R., et al. (2014).[2] Facile synthesis of 1-alkoxy-1H-benzo- and 7-azabenzotriazoles from peptide coupling agents.[2][3] Beilstein Journal of Organic Chemistry, 10, 1919–1932.

Sources

• 1. people.uniurb.it [people.uniurb.it]
• 2. BJOC - Facile synthesis of 1-alkoxy-1H-benzo- and 7-azabenzotriazoles from peptide coupling agents, mechanistic studies, and synthetic applications [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]

overcoming steric hindrance using 1H-Benzotriazole-5-methanol 1-hydroxy- additives

The following guide serves as a specialized Technical Support Center resource for researchers utilizing 1-Hydroxy-5-(hydroxymethyl)benzotriazole (referred to herein as 5-HMBt or by its IUPAC name 1H-Benzotriazole-5-methanol, 1-hydroxy-) to overcome steric hindrance in peptide synthesis and organic coupling reactions.

Product Focus: 1H-Benzotriazole-5-methanol, 1-hydroxy- (CAS: 144574-90-3) Application: Peptide Coupling, Steric Hindrance Management, Racemization Suppression Document Type: Troubleshooting Guide & FAQ[1]

Core Mechanism & Application Logic[1]

Why use 1H-Benzotriazole-5-methanol, 1-hydroxy- (5-HMBt)?

In the landscape of coupling additives, 5-HMBt functions as a high-performance analog of HOBt (1-Hydroxybenzotriazole).[1] While HOBt is the industry standard, it suffers from limited solubility in certain solvent systems and safety concerns (explosive properties in dry form).[1]

The 5-HMBt Advantage: The introduction of the 5-hydroxymethyl (-CH₂OH) group provides two critical enhancements for overcoming steric hindrance:

• Enhanced Solvation: The polar hydroxymethyl group significantly increases solubility in DMF, NMP, and aqueous-organic mixtures.[1] This allows for higher concentration reactions (0.5 M – 1.0 M), which is the primary driver for forcing sterically hindered couplings to completion.[1]

• Electronic Tuning: The hydroxymethyl group exerts a mild inductive effect, maintaining the nucleophilicity of the N-hydroxy group while stabilizing the leaving group character of the active ester.[1]

Mechanism of Action

Like its parent compound HOBt, 5-HMBt reacts with the O-acylisourea intermediate formed by carbodiimides (e.g., DIC, EDC) to generate a 5-HMBt active ester .[1] This ester is:

• Less reactive than the O-acylisourea (preventing racemization and N-acylurea formation).[1]

• More reactive towards the amine nucleophile than the symmetrical anhydride, specifically in hindered environments due to reduced steric bulk around the electrophilic center compared to bulky uronium reagents.[1]

Experimental Protocols

Standard Protocol: Coupling Sterically Hindered Amino Acids

Target: Coupling N-methylated amino acids, Aib (α-aminoisobutyric acid), or bulky side chains (Val, Ile, Thr).[1]

Reagents:

• Amino Acid (AA): 1.0 equiv.[1]

• Coupling Reagent: DIC (Diisopropylcarbodiimide) or EDC: 1.0 – 1.1 equiv.[1]

• Additive: 5-HMBt: 1.0 – 1.2 equiv.

• Base: DIPEA or TMP (2.0 equiv, only if using amine salts).[1]

• Solvent: DMF or NMP (anhydrous).[1]

Workflow:

• Pre-activation (Critical for Hindrance): Dissolve the Amino Acid and 5-HMBt in the minimum volume of DMF to achieve a concentration of 0.3–0.5 M .[1]

• Cool to 0°C (optional but recommended for Cys/His to prevent racemization).

• Add DIC .[1] Stir for 5–10 minutes . Note: This allows the formation of the 5-HMBt active ester.[1]

• Coupling: Add the pre-activated mixture to the resin-bound amine (or free amine in solution).

• Incubation: Shake/stir at room temperature.

  • Standard AA: 1–2 hours.[1][2]

  • Hindered AA (e.g., Aib-Aib): 4–12 hours or double couple.[1]

Visualizing the Activation Pathway

Caption: Mechanism of 5-HMBt mediated activation. The additive intercepts the unstable O-acylisourea to form a stable active ester, preventing side reactions before the hindered amine can attack.[1]

Troubleshooting Guide (FAQ)

Category 1: Reaction Efficiency & Yield

Q: I am observing incomplete coupling for an Aib-Aib junction even with 5-HMBt. What should I do? A: Aib-Aib couplings are notoriously difficult due to the gem-dimethyl steric clash.[1]

• Diagnosis: Check the Kaiser test (SPPS) or LC-MS (Solution).[1] If positive/incomplete:

• Solution 1 (Temperature): 5-HMBt is thermally stable.[1] Elevate the reaction temperature to 50°C – 60°C . Thermal energy is often required to overcome the activation barrier of the gem-dimethyl group.[1]

• Solution 2 (Re-coupling): Perform a double coupling. Do not just extend time. Drain/filter and add fresh pre-activated reagents.[1]

• Solution 3 (Solvent Switch): Use NMP instead of DMF. NMP often swells resins better and improves kinetics for hindered sequences.[1]

Q: How does 5-HMBt compare to HOAt for extremely hindered couplings? A: HOAt (1-Hydroxy-7-azabenzotriazole) benefits from the "neighboring group effect" (N7 nitrogen H-bonds with the incoming amine).[1]

• Comparison: 5-HMBt lacks this N7 effect but offers superior solubility .[1]

• Recommendation: For extreme hindrance where solubility is not the limiter, HOAt may be kinetically faster. However, if your reaction precipitates or requires high concentrations (>0.5M) to drive kinetics, 5-HMBt is the superior choice due to its hydroxymethyl handle preventing aggregation.[1]

Category 2: Solubility & Handling

Q: My 5-HMBt additive is not dissolving in DCM (Dichloromethane). A: This is expected. The 5-hydroxymethyl group increases polarity.[1]

• Fix: 5-HMBt is designed for polar aprotic solvents (DMF, NMP, DMSO).[1] If you must use DCM, use a binary solvent system (e.g., DCM:DMF 4:[1]1) to solubilize the additive before adding it to the reaction.[1]

Q: Can I use 5-HMBt in aqueous coupling (e.g., protein conjugation)? A: Yes. This is a key advantage over standard HOBt.[1]

• Protocol: Dissolve 5-HMBt in a small amount of water or buffer (pH adjusted). It serves as an excellent catalyst for EDC-mediated bioconjugation in aqueous media, suppressing N-acylurea formation on protein surfaces.[1]

Category 3: Side Reactions

Q: I see a peak corresponding to +28 Da or +42 Da in my MS. Is this related to the additive? A: Unlikely to be the additive itself.[1]

• +28 Da: Formylation (if using DMF). Ensure high-quality, amine-free DMF.

• +42 Da: Acetylation.

• Additive Adducts: 5-HMBt esters are active intermediates.[1] If you see a mass corresponding to [Peptide] + [5-HMBt], the coupling was quenched too early.[1] Extend reaction time or increase base concentration slightly to drive the aminolysis.

Data & Performance Comparison

The following table summarizes the operational differences between standard additives and 5-HMBt, highlighting where to apply the latter.

Feature	HOBt (Standard)	HOAt (High Reactivity)	5-HMBt (High Solubility)
Primary Mechanism	Active Ester	Active Ester + N7 Neighboring Effect	Active Ester + Solubility Enhancement
Solubility (DMF)	Moderate (~0.5 M)	Good	Excellent (>1.0 M)
Solubility (Water)	Low	Low	Moderate/High
Explosive Risk	High (anhydrous)	Moderate	Low (Stable solid)
Best Use Case	Standard SPPS	Extremely hindered, low concentration	Hindered, High Concentration, Aqueous
Cost Efficiency	High	Low (Expensive)	Moderate

Decision Tree for Steric Hindrance

Use this workflow to determine when to deploy 5-HMBt in your synthesis pipeline.

Caption: Decision matrix for selecting coupling additives based on steric and solubility constraints.

References

• Valeur, E., & Bradley, M. (2009).[1] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1] Link

  • Context: Comprehensive review of coupling mechanisms, establishing the role of benzotriazole additives in suppressing racemiz

• El-Faham, A., & Albericio, F. (2011).[1] Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602.[1] Link[1]

  • Context: Authoritative source on the evolution of additives from HOBt to HOAt and their deriv

• ChemicalBook. (n.d.).[1] 1H-Benzotriazole-5-methanol, 1-hydroxy- Product Properties.[1][3][4][5][6] Link

  • Context: Verification of CAS 144574-90-3 and physical properties (melting point, structure).

• Carpino, L. A. (1993).[1] 1-Hydroxy-7-azabenzotriazole.[1] An efficient peptide coupling additive.[1][7] Journal of the American Chemical Society, 115(10), 4397-4398.[1] Link[1]

  • Context: Foundational paper establishing the benchmark for hindered coupling additives against which 5-HMBt is compared.

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[1] Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals.[1] Organic Process Research & Development, 20(2), 140-177.[1] Link[1]

  • Context: Discusses the selection of additives for process safety and solubility, relevant to the choice of hydroxymethyl deriv

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 1H-Benzotriazole-5-methanol, 1-hydroxy- before handling.

Sources

• 1. 1H-BENZOTRIAZOLE-1-METHANOL | 28539-02-8 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. 123333-53-9(1-Hydroxybenzotriazole Hydrate) | Kuujia.com [kuujia.com]
• 5. 1H-Benzotriazole-5-methanol, 1-hydroxy-、144574-90-3 CAS查询、1H-Benzotriazole-5-methanol, 1-hydroxy-物化性质-化工制造网 [chemmade.com]
• 6. 1H-Benzotriazole-5-methanol, 1-hydroxy- | 144574-90-3 [amp.chemicalbook.com]
• 7. Ynamide Coupling Reagents: Origin and Advances - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Scale-Up Challenges in Syntheses Involving Benzotriazole Derivatives

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the scale-up of chemical syntheses that utilize 1-hydroxybenzotriazole (HOBt) as a reagent or involve the synthesis of benzotriazole derivatives like 1H-Benzotriazole-5-methanol. Our focus is on anticipating and resolving challenges related to safety, efficiency, and purity as you transition from the lab bench to larger-scale production.

Section 1: Critical Safety FAQs for 1-Hydroxybenzotriazole (HOBt) Scale-Up

The use of 1-hydroxybenzotriazole (HOBt) is widespread, particularly as an additive in peptide coupling reactions to enhance efficiency and prevent racemization.[1][2] However, its thermal properties present significant safety challenges that are magnified at an industrial scale. This section addresses the most critical safety questions.

Q1: Why is anhydrous 1-hydroxybenzotriazole (HOBt) considered hazardous for scale-up?

Anhydrous HOBt is classified as a potential explosive and can propagate a detonation when subjected to heat, confinement, or significant mechanical stimulus.[3][4] The primary danger stems from its potential for rapid exothermic decomposition, which can lead to a thermal runaway reaction, generating large volumes of gas (N₂, NO, CO, HCN, CO₂) and a rapid increase in temperature and pressure.[5][6] For this reason, anhydrous HOBt is often assigned to UN Hazard Class 1.3 explosives.[7]

Q2: What is the recommended form of HOBt for large-scale reactions to mitigate explosion risk?

For industrial and large-scale applications, it is strongly recommended to use HOBt in its hydrated (monohydrate) or wetted form (typically containing at least 20% water by mass).[3][8] This added water acts as a desensitizer, significantly suppressing its explosive properties and making it safer for transport, storage, and handling.[8] While HOBt monohydrate is generally stable, it is crucial to consult the Safety Data Sheet (SDS) for specific handling instructions.[8]

Q3: What are the key signs of a potential thermal runaway reaction involving HOBt?

A thermal runaway is a critical safety event. Key indicators include:

• Unexpected Exotherm: A sudden and uncontrolled increase in the reaction temperature that exceeds the cooling capacity of the reactor.

• Rapid Gas Evolution: Vigorous bubbling or a rapid increase in reactor pressure from the release of decomposition gases.[5]

• Color Change: The reaction mixture may darken or change color unexpectedly.

• Decomposition Onset: HOBt can begin to decompose at temperatures significantly lower than its melting point, especially under isothermal or adiabatic conditions, making temperature control paramount.[5]

Q4: What are the proper handling and storage procedures for HOBt in an industrial setting?

Proper handling and storage are vital to ensure safety.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and protective clothing to prevent skin and eye contact.[8][9] In dusty environments, respiratory protection is necessary.[8]

• Ventilation: Work in a well-ventilated area or use local exhaust ventilation to minimize inhalation exposure.[8]

• Storage: Store HOBt in a cool, dry, well-ventilated area away from heat sources, ignition sources (sparks, flames), and incompatible materials like strong oxidizing agents.[6][8] Avoid static discharge.

• Spill Management: Spills should be carefully swept or vacuumed to minimize dust generation and placed in a suitable container for disposal according to local regulations.[8]

Section 2: Troubleshooting Guide for Scale-Up Synthesis

This section provides solutions to common problems encountered when scaling up reactions involving benzotriazole derivatives.

Problem 1: Poor Reaction Efficiency or Incomplete Conversion in Coupling Reactions

• Potential Causes:

  • Ineffective Carboxylic Acid Activation: The formation of the HOBt-ester intermediate is slow or incomplete.

  • Poor Reagent Solubility: One or more reagents may have limited solubility in the chosen solvent at a larger scale, leading to a heterogeneous mixture and reduced reaction rates.

  • Presence of Moisture: While wetted HOBt is used for safety, excess water in the reaction solvent can hydrolyze the activated ester intermediate or the coupling agent (e.g., carbodiimides).

• Solutions & Scientific Rationale:

  • Optimize Solvent System: HOBt solubility varies significantly across different solvents. It is highly soluble in DMF and DMSO, and moderately soluble in alcohols like ethanol and propanol, but has low solubility in toluene and acetonitrile.[10] For scale-up, a solvent system that ensures all reactants remain in solution is critical. If solubility is a challenge, consider a mixed-solvent system or a solvent with better solvating power for all components.

  • Control Stoichiometry and Addition: Ensure at least one equivalent of HOBt is used relative to the coupling agent. During scale-up, slow, controlled addition of the coupling agent (e.g., EDC) to the mixture of carboxylic acid, amine, and HOBt can maintain a low concentration of the highly reactive O-acylisourea intermediate, minimizing side reactions and improving yield.

  • Manage Water Content: Use anhydrous solvents for the reaction itself, even when using HOBt monohydrate. The small amount of water from the hydrated reagent is generally tolerated, but bulk water in the solvent will compete with the amine nucleophile, leading to the formation of unwanted urea by-products and reducing overall efficiency.

Problem 2: Product Contamination and Purification Difficulties

• Potential Causes:

  • Carbodiimide By-products: When using carbodiimides like Dicyclohexylcarbodiimide (DCC) or EDC, insoluble dicyclohexylurea (DCU) or soluble ethyl-dimethylaminopropyl urea can contaminate the product.

  • Racemization: Loss of stereochemical integrity at the alpha-carbon of the activated amino acid, a major concern in peptide synthesis.[1]

  • Side Reactions: In some cases, side reactions can lead to the formation of by-products that are difficult to separate from the desired product.[11]

• Solutions & Scientific Rationale:

  • By-product Removal Strategy:

    • For insoluble ureas like DCU, filtration is effective. Ensure the product is soluble in the reaction solvent to allow for easy separation.

    • For water-soluble ureas from EDC, a series of aqueous washes (e.g., with dilute acid, then base, then brine) during the work-up can effectively remove them.

  • Minimize Racemization: The primary role of HOBt is to suppress racemization by forming an active ester that reacts more quickly with the amine than it rearranges to the problematic oxazolone intermediate.[1] To ensure its effectiveness, maintain a reaction temperature below room temperature if possible and use a non-nucleophilic base (e.g., DIPEA) for pH control.

  • Advanced Purification: If standard extraction and washing fail, consider purification via recrystallization or column chromatography. For persistent color impurities in benzotriazole compounds, treatment with activated charcoal in a suitable solvent can be an effective decolorizing step.[12]

Problem 3: Managing Reaction Exotherms and Ensuring Thermal Safety

• Potential Causes:

  • Heat of Reaction: Amide bond formation is an exothermic process. At large scales, the heat generated can accumulate rapidly if not managed, as the surface-area-to-volume ratio decreases.

  • Decomposition Hazard: An uncontrolled exotherm can raise the temperature to the point where HOBt begins to decompose, potentially triggering a thermal runaway.[5]

• Solutions & Scientific Rationale:

  • Controlled Reagent Addition: Instead of adding all reagents at once, implement a semi-batch process where the most reactive component (often the coupling agent) is added slowly and subsurface. This allows the reactor's cooling system to dissipate the heat as it is generated.

  • Reactor and Cooling Efficiency: Ensure the reactor is equipped with an efficient cooling jacket and overhead condenser. The cooling medium should be at a sufficiently low temperature to handle the heat load. Perform a thermal hazard analysis before scaling up to understand the reaction's thermal profile.

  • Continuous Monitoring: Use temperature probes to monitor the internal reaction temperature in real-time. Set up automated alerts and emergency cooling protocols if the temperature exceeds a predetermined safety limit.

Section 3: Experimental Protocols

Protocol 1: General Procedure for Scale-Up Amide Coupling using EDC/HOBt

This protocol outlines a general method for a 1-mole scale reaction. Note: All operations should be conducted in a suitable reactor with appropriate safety controls (ventilation, cooling, pressure relief).

• Reactor Preparation: Ensure the reactor is clean, dry, and purged with an inert atmosphere (e.g., Nitrogen).

• Reagent Charging:

  • Charge the carboxylic acid (1.0 mol).

  • Charge the amine component (1.0 - 1.1 mol).

  • Charge 1-Hydroxybenzotriazole Monohydrate (HOBt·H₂O) (1.05 mol, ~161 g).

  • Add a suitable anhydrous solvent (e.g., DMF, CH₂Cl₂, or Ethyl Acetate, 5-10 L). Stir until all solids are dissolved.

• Cooling: Cool the reaction mixture to 0-5 °C using the reactor's cooling jacket.

• EDC Solution Preparation: In a separate vessel, dissolve N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl) (1.1 mol, ~211 g) in an anhydrous solvent (e.g., 1-2 L of the same solvent used in the reactor).

• Controlled Addition: Slowly add the EDC solution to the cooled reactor mixture over 2-4 hours, ensuring the internal temperature does not exceed 15 °C.

• Reaction Monitoring: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress using a suitable analytical method (e.g., HPLC, TLC).

• Work-up and Isolation:

  • Filter the reaction mixture if any solids (e.g., by-products) have precipitated.

  • Transfer the filtrate to a separatory funnel or extraction vessel.

  • Wash sequentially with 1M HCl (to remove excess amine and EDC-urea), saturated NaHCO₃ solution (to remove excess carboxylic acid and HOBt), and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization from an appropriate solvent system or by column chromatography.

Section 4: Advanced Topics & Next-Generation Alternatives

Q: Are there safer, next-generation alternatives to HOBt for large-scale coupling reactions?

Yes. Due to the inherent safety risks of HOBt, several alternatives have been developed. The most prominent is Ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure®) .[13]

• OxymaPure®: This oxime-based additive is an excellent replacement for HOBt. It has a significantly better safety profile, with a much lower risk of explosion.[14] It is highly effective at suppressing racemization and often provides comparable or even superior coupling efficiency.[13][14]

• COMU®: This is a uronium salt coupling reagent that incorporates the Oxyma moiety directly into its structure. It is highly reactive, has good solubility, and is considered a safer and more effective replacement for HOBt-based uronium reagents like HBTU.[13][14]

Table 1: Comparison of HOBt and a Safer Alternative

Feature	1-Hydroxybenzotriazole (HOBt)	Ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure®)
Primary Function	Racemization suppressor, coupling additive	Racemization suppressor, coupling additive
Safety Profile	High Risk: Anhydrous form is explosive.[3][4]	Low Risk: Not explosive, safer handling profile.[13][14]
Efficiency	Highly effective, the historical standard.[1][11]	Comparable or superior to HOBt.[14]
By-products	Can be challenging to remove.	Generally leads to cleaner reactions.
Cost	Generally cost-effective.[11]	May be more expensive, but costs are decreasing.
Recommendation	Use hydrated/wetted form only. Consider alternatives for new process development.	Recommended for scale-up and new processes due to superior safety.[13]

Section 5: Visualizations and Workflows

Diagram 1: Decision Workflow for Scale-Up Coupling Reagent Selection

This diagram provides a logical pathway for choosing an appropriate coupling strategy for a large-scale synthesis project, prioritizing safety and efficiency.

Caption: Decision workflow for selecting a coupling strategy at scale.

Diagram 2: Mechanism of HOBt in Carboxylic Acid Activation

This diagram illustrates the key role HOBt plays in forming a reactive intermediate while preventing the formation of the undesirable oxazolone, which leads to racemization.

Caption: HOBt funnels the reaction through a productive active ester.

References

• Explosive properties of 1-hydroxybenzotriazoles | Request PDF. (n.d.). ResearchGate. Retrieved February 22, 2026, from [Link]

• The Importance of Safety and Handling for 1-Hydroxybenzotriazole (HOBt) in Industrial Settings. (2026, February 12). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved February 22, 2026, from [Link]

• Industrial application of coupling reagents in peptides. (n.d.). Luxembourg Bio Technologies. Retrieved February 22, 2026, from [Link]

• Thermal hazard characteristics and essential mechanism study of 1-hydroxybenzotriazole: Thermodynamic study combined DFT simulation | Request PDF. (n.d.). ResearchGate. Retrieved February 22, 2026, from [Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. (2021, March 12). ACS Publications. Retrieved February 22, 2026, from [Link]

• El-Faham, A., & Albericio, F. (2015). Peptide Coupling Reactions. J Pet Environ Biotechnol, 6(2). Retrieved February 22, 2026, from [Link]

• Wehrstedt, K. D., Wandrey, P. A., & Heitkamp, D. (2005). Explosive properties of 1-hydroxybenzotriazoles. Journal of Hazardous Materials, 126(1-3), 1-7. Retrieved February 22, 2026, from [Link]

• Optimizing Peptide Coupling: Key Techniques. (n.d.). Retrieved February 22, 2026, from [Link]

• Hydroxy Benzotriazole A Comprehensive Guide to Applications and Industry Trends. (2026, February 7). Retrieved February 22, 2026, from [Link]

• 1H-Benzotriazole, Tolyltriazole, 5-methyl-1H-Benzotriazole and Groundwater. (n.d.). MN Dept. of Health. Retrieved February 22, 2026, from [Link]

• Experienced supplier of CAS:136-85-6,C7H7N3,5-Methyl-1H-benzotriazole. (2024, December 12). UIV CHEM. Retrieved February 22, 2026, from [Link]

• 1-Hydroxybenzotriazole. (n.d.). PubChem. Retrieved February 22, 2026, from [Link]

• The Role of HOBt and HBTU in Peptide Coupling Reactions. (n.d.). Retrieved February 22, 2026, from [Link]

• 1-HYDROXYBENZOTRIAZOLE ANHYDROUS LR (HOBT). (n.d.). Suvchem Laboratory Chemicals. Retrieved February 22, 2026, from [Link]

• A Review on: Synthesis of Benzotriazole. (2024). IJARIIE, 10(2). Retrieved February 22, 2026, from [Link]

• CN103450103A - Synthesis process of 1-hydroxybenzotriazole. (2013, December 18). Google Patents.

• The Chemistry of Peptide Synthesis: Understanding the Role of 1-Hydroxybenzotriazole (HOBt). (2026, February 20). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved February 22, 2026, from [Link]

• 1H-BENZOTRIAZOLE. (n.d.). Ataman Kimya. Retrieved February 22, 2026, from [Link]

• Separation of 5-Methyl-1H-benzotriazole on Newcrom R1 HPLC column. (2018, February 16). Retrieved February 22, 2026, from [Link]

• The Importance of Methyl Benzotriazole in Modern Industries. (2025, April 24). Tenger Chemical. Retrieved February 22, 2026, from [Link]

• HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides. (n.d.). Organic & Biomolecular Chemistry. RSC Publishing. Retrieved February 22, 2026, from [Link]

• Identification of ozonation by-products of 4-and 5-methyl-1H-benzotriazole during the treatment of surface water to drinking water. (2012). Water Research, 46(3), 679-691. Retrieved February 22, 2026, from [Link]

• Application of 5-Methyl-1H-benzotriazole in Chip Cleaning. (2024, November 19). UIV CHEM. Retrieved February 22, 2026, from [Link]

• Thermodynamic Functions for Solubility of 1-Hydroxybenzotriazole in Sixteen Solvents. (2017). Journal of Chemical & Engineering Data, 62(7), 2098-2106. Retrieved February 22, 2026, from [Link]

• US3334054A - Purification of benzotriazole. (1967, August 1). Google Patents.

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• 2. HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. researchgate.net [researchgate.net]
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• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Guide: HOAt vs. 1-Hydroxy-5-(hydroxymethyl)benzotriazole for Difficult Couplings

This guide provides an in-depth technical comparison between HOAt (1-Hydroxy-7-azabenzotriazole) and 1-Hydroxy-5-(hydroxymethyl)benzotriazole (referred to in chemical databases as 1H-Benzotriazole-5-methanol, 1-hydroxy-).[1][2][3]

[1][2][3]

Executive Summary

In the landscape of peptide synthesis and difficult amidations, the choice of coupling additive is a trade-off between reactivity and processability .[1][2][3]

• HOAt is the Performance Standard .[1][2][3] It utilizes the "neighboring group effect" of the pyridine nitrogen to accelerate coupling rates and suppress racemization, making it the superior choice for sterically hindered or epimerization-prone junctions.[1][2][3]

• 1-Hydroxy-5-(hydroxymethyl)benzotriazole (5-MeOH-HOBt) is the Process Solution .[1][2][3] Structurally identical to HOBt but functionalized with a hydroxymethyl group, it offers enhanced water solubility.[1][2][3] This allows for the removal of the additive and its byproducts via simple aqueous extraction, addressing the "HOBt removal problem" in large-scale synthesis.[1][2][3]

Part 1: Mechanistic Comparison & Chemical Logic[1][2][3]

HOAt: The Aza-Effect

HOAt is widely regarded as the most effective additive for difficult couplings (e.g., N-methylated amino acids, fragment condensations).[1][2][3] Its superiority stems from the nitrogen atom at position 7 of the benzotriazole ring.[1][2][3]

• Preorganization: The N-7 nitrogen forms a hydrogen bond with the incoming amine, positioning it optimally for nucleophilic attack on the active ester.[1][2][3]

• Acidity: The electron-withdrawing nature of the pyridine ring lowers the pKa (approx. 3.[1][2][3]28) compared to HOBt/derivatives (approx.[1][2][3] 4.60), making the leaving group (the -OAt anion) more stable and the active ester more reactive.[1][2][3]

1-Hydroxy-5-(hydroxymethyl)benzotriazole: The Solubility Logic

This compound (CAS 144574-90-3) retains the core reactivity profile of HOBt but modifies the physicochemical properties.[1][2][3]

• Reactivity: Lacking the N-7 nitrogen, it does not benefit from the neighboring group effect.[1][2][3] Its reactivity is comparable to standard HOBt—sufficient for routine couplings but slower than HOAt for difficult sequences.[1][2][3]

• Solubility Profile: The 5-hydroxymethyl (-CH₂OH) group increases polarity.[1][2][3] Unlike HOBt, which can be difficult to wash out and poses explosion risks in the dry state, 5-MeOH-HOBt is designed to partition into the aqueous phase during workup.[1][2][3]

Mechanistic Pathway Diagram

The following diagram illustrates the "Neighboring Group Effect" unique to HOAt versus the standard activation pathway of benzotriazole derivatives.

Figure 1: Mechanistic divergence between HOAt (7-aza assisted) and 5-MeOH-HOBt pathways.[1][2][3]

Part 2: Comparative Performance Data

The following data summarizes the expected performance based on structural activity relationships (SAR) and standard peptide coupling benchmarks.

Table 1: Reactivity & Racemization

Feature	HOAt	5-MeOH-HOBt	Practical Implication
Coupling Rate	Very High (< 30 min)	Moderate (1-2 hours)	HOAt is required for hindered AAs (e.g., Aib, N-Me).[1][2][3]
Racemization	< 0.5% (Excellent)	~1-2% (Good)	HOAt is critical for Cys/His couplings.[1][2][3]
pKa (Acidity)	~3.28	~4.60	Lower pKa of HOAt leads to a better leaving group.[1][2][3]
Byproduct Removal	Difficult (requires chromatography/acid wash)	Easy (Water/Bicarb wash)	5-MeOH-HOBt is superior for scale-up/process chem.[1][2][3]
Safety	Non-explosive (generally)	Improved vs HOBt	HOBt core is explosive; 5-MeOH adds mass/stability.[1][2][3]

Table 2: Solvent Compatibility

Solvent	HOAt Solubility	5-MeOH-HOBt Solubility
DMF/NMP	High	High
DCM	Moderate	Low (Polarity limits DCM solubility)
Water	Low	High (Key Differentiator)

Part 3: Experimental Protocols

Protocol A: High-Difficulty Coupling (HOAt Method)

Use this for: Sterically hindered amino acids, fragment condensations, or when racemization is a critical risk.[1][2][3]

• Activation: Dissolve Amino Acid (1.0 equiv) and HOAt (1.0 equiv) in DMF (0.1 M concentration).

• Coupling Agent: Add DIC (Diisopropylcarbodiimide) (1.0 equiv) at 0°C. Stir for 5 minutes to form the active ester.

• Addition: Add the amine component (1.0 equiv) and Base (DIPEA/TMP, 2.0 equiv if using salt forms).

• Reaction: Allow to warm to room temperature. Monitor via HPLC/UPLC.[1][2][3]

  • Checkpoint: Difficult couplings usually complete within 30-60 minutes with HOAt.[1][2][3]

• Workup: Dilute with EtOAc. Wash with 5% NaHCO₃, 1M KHSO₄, and Brine.[1][2][3]

  • Note: HOAt residues may persist; thorough washing or column chromatography is often required.[1][2][3]

Protocol B: Scalable/Green Coupling (5-MeOH-HOBt Method)

Use this for: Routine synthesis, large-scale batches, or when avoiding chromatography is desired.[1][2][3]

• Activation: Dissolve Carboxylic Acid (1.0 equiv) and 1-Hydroxy-5-(hydroxymethyl)benzotriazole (1.1 equiv) in DMF or DMF/Water mixtures.

• Coupling Agent: Add EDC·HCl (1.1 equiv) for a fully water-soluble byproduct system.[1][2][3]

• Reaction: Add amine (1.0 equiv). Stir at room temperature for 2-4 hours.

• Workup (The "Green" Advantage):

  • Dilute reaction mixture with water.[1][2][3]

  • If the product precipitates: Filter and wash with water.[1][2][3] The 5-MeOH-HOBt and urea byproducts will wash away.[1][2][3]

  • If liquid-liquid extraction: Extract product into EtOAc.[1][2][3] Wash aqueous layer 3x.[1][2][3] The additive partitions into the water phase.[1][2][3]

Part 4: Decision Matrix Workflow

Use this logic flow to select the correct reagent for your specific campaign.

Figure 2: Decision matrix for selecting between HOAt and Benzotriazole derivatives.

References

• Carpino, L. A. (1993).[1][2][3] 1-Hydroxy-7-azabenzotriazole.[1][2][3] An efficient peptide coupling additive.[1][2][3] Journal of the American Chemical Society.[1][2][3] Link[1][2][3]

  • Foundational paper establishing HO

• Valeur, E., & Bradley, M. (2009).[1][2][3] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews.[1][2][3] Link

  • Comprehensive review of coupling mechanisms including benzotriazole deriv

• ChemicalBook. (2024).[1][2][3] 1H-Benzotriazole-5-methanol, 1-hydroxy- Product Properties (CAS 144574-90-3).[1][2][3][4] Link

  • Source for physicochemical properties and CAS verific

• Albericio, F., et al. (2018).[1][2][3] Peptide Synthesis: The "Green" Era. Green Chemistry. Link

  • Context on water-soluble coupling additives for green chemistry applic

Sources

• 1. 1H-Benzotriazole, 5-methyl- [webbook.nist.gov]
• 2. 5-Methyl-1H-benzotriazole | C7H7N3 | CID 8705 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. hpc-standards.com [hpc-standards.com]
• 4. 123333-53-9(1-Hydroxybenzotriazole Hydrate) | Kuujia.com [kuujia.com]

The Paradigm Shift in Racemization Suppression: A Comparative Analysis of Oxyma and Benzotriazole-Based Additives in Peptide Synthesis

For researchers, scientists, and professionals in drug development, the integrity of a synthetic peptide's stereochemistry is not merely a matter of purity; it is the bedrock of its biological function. The specter of racemization—the loss of chiral integrity at the α-carbon of an amino acid during peptide bond formation—haunts every coupling step, threatening to yield diastereomeric impurities that can be difficult to separate and may drastically alter or nullify a peptide's therapeutic efficacy. This guide provides an in-depth, data-driven comparison of two cornerstone coupling additives in the fight against racemization: the classic 1-hydroxybenzotriazole (HOBt) and its derivatives, here represented by its family of compounds, and the more modern, efficient, and safer alternative, Oxyma (ethyl 2-cyano-2-(hydroxyimino)acetate).

The Genesis of the Problem: Understanding Racemization in Peptide Coupling

The formation of a peptide bond necessitates the activation of a carboxylic acid group. When using carbodiimides like Diisopropylcarbodiimide (DIC), a highly reactive O-acylisourea intermediate is formed. While potent, this intermediate is notoriously unstable. It can rapidly rearrange into an inactive N-acylurea or, more critically for stereochemical integrity, cyclize to form a 5(4H)-oxazolone. The proton at the chiral center of this planar oxazolone is acidic and easily abstracted by base, leading to a loss of stereochemistry. Subsequent aminolysis proceeds with little to no chiral discrimination, resulting in a mixture of L- and D-isomers in the final peptide.[1][2][3]

The role of a coupling additive is to intercept the fleeting O-acylisourea intermediate, converting it into a more stable, yet still reactive, active ester. This active ester is less prone to oxazolone formation, thereby safeguarding the chirality of the activated amino acid. For decades, HOBt was the gold-standard additive for this purpose.[2][4][5]

Mechanism of Action: A Tale of Two Intermediates

Both HOBt and Oxyma function by forming active esters that are more stable than the initial O-acylisourea intermediate. However, the nature of these esters and their subsequent reactivity profiles are key to their differential performance in suppressing racemization.

1-Hydroxybenzotriazole (HOBt): The Established Precedent

Developed in the 1970s by König and Geiger, HOBt reacts with the O-acylisourea to form a benzotriazolyl (Bt) ester.[2] This ester serves as a reactive intermediate for aminolysis. The presence of HOBt significantly reduces racemization compared to using a carbodiimide alone and improves coupling yields by preventing the formation of inactive byproducts.[4] While effective, the stability of the Bt-ester is not absolute, and under certain conditions, particularly with sterically hindered amino acids or in segment couplings, racemization can still be a significant issue.

Oxyma: The Modern, Efficacious Successor

Oxyma, an oxime-based additive, also reacts with the O-acylisourea to generate a corresponding active ester. The key to Oxyma's superior performance lies in the electronic properties of its active ester, which is highly reactive towards the amine nucleophile yet demonstrates a reduced propensity for racemization via the oxazolone pathway.[6][7] The pKa of Oxyma is 4.60, identical to that of HOBt, which contributes to its effectiveness as a leaving group.[4][7] However, its distinct chemical structure leads to a more favorable kinetic profile, promoting rapid and clean peptide bond formation.[6][8]

A critical advantage of Oxyma over HOBt and its derivatives is its safety profile. HOBt and related benzotriazoles have been classified as potentially explosive, leading to restrictions on their transport and handling.[5][8] Oxyma is a non-explosive and safer alternative, making it a more desirable reagent in both research and large-scale manufacturing settings.[5][8]

Caption: Mechanism of racemization suppression by coupling additives.

Performance Comparison: The Experimental Evidence

The superiority of Oxyma in suppressing racemization is not merely theoretical; it is substantiated by extensive experimental data from challenging peptide coupling models. These models are specifically designed to be prone to racemization, providing a stringent test for any coupling additive.

Stepwise Coupling of Z-Phg-OH to H-Pro-NH₂

The coupling of Z-phenylglycine (Phg), an amino acid highly susceptible to racemization, to proline is a classic benchmark. The data below clearly demonstrates Oxyma's superior performance.

Additive	Coupling Reagent	% DL Isomer (Racemization)	Yield (%)	Reference
HOBt	DIC	9.3%	81.9%	[1][4][6][9]
HOAt	DIC	3.3%	81.4%	[1][4][6][9]
Oxyma	DIC	1.1%	88.2%	[1][4][6][9]

Table 1: Comparison of racemization levels in the synthesis of Z-Phg-Pro-NH₂.

In this demanding stepwise coupling, Oxyma reduced the level of racemization by nearly nine-fold compared to HOBt and three-fold compared to the more reactive HOAt, all while providing a higher yield.[1][4][6]

Fragment Coupling of Z-Phe-Val-OH to H-Pro-NH₂

Segment or fragment coupling, where larger peptide fragments are joined, is notoriously prone to racemization. Here again, Oxyma demonstrates a clear advantage over HOBt.

Additive	Coupling Reagent	% Epimerization	Yield (%)	Reference
HOBt	DIC	8.9%	78.8%	[4][9]
HOAt	DIC	2.1%	86.1%	[9]
Oxyma	DIC	3.8%	89.8%	[4][9]

Table 2: Comparison of epimerization in the fragment coupling of Z-Phe-Val-OH to H-Pro-NH₂.

Oxyma cuts the level of epimerization by more than half compared to HOBt and delivers a significantly higher yield.[4][9]

Solid-Phase Synthesis of Cysteine- and Histidine-Containing Peptides

Cysteine and histidine are two of the most racemization-prone proteinogenic amino acids.[10] Studies on solid-phase peptide synthesis (SPPS) further validate Oxyma's efficacy.

Peptide Model	Additive	Coupling Reagent	% D-Isomer	Reference
H-Gly-Cys -Phe-NH₂	HOBt	DIC	0.2%	[9]
HOAt	DIC	0.1%	[9]
Oxyma	DIC	0.1%	[9]
H-Gly-His -Phe-NH₂	HOBt	DIC	5.1%	[9]
HOAt	DIC	1.9%	[9]
Oxyma	DIC	3.0%	[9]

Table 3: Racemization during SPPS of Cysteine and Histidine containing peptides.

For the incorporation of Cysteine, Oxyma performs on par with the highly efficient HOAt and is superior to HOBt.[9] While for the particularly challenging Histidine incorporation, although racemization is still observed, Oxyma shows a significant improvement over HOBt.[9]

Experimental Protocols

To ensure the integrity of your research, it is crucial to employ validated protocols for both peptide coupling and the assessment of racemization.

Protocol 1: General Peptide Coupling with DIC/Oxyma to Minimize Racemization

This protocol is a robust starting point for minimizing racemization during a standard coupling cycle in solid-phase peptide synthesis (SPPS).

• Deprotection: Remove the N-terminal Fmoc protecting group from the resin-bound peptide using a standard protocol (e.g., 20% piperidine in DMF).

• Washing: Thoroughly wash the resin with DMF to remove all traces of piperidine.

• Amino Acid Activation and Coupling:

  • In a separate vessel, dissolve 3-5 equivalents of the N-protected amino acid in DMF.

  • Add 3-5 equivalents of Oxyma.

  • Add 3-5 equivalents of Diisopropylcarbodiimide (DIC).

  • Allow the mixture to pre-activate for 1-5 minutes.

  • Add the activation mixture to the washed resin.

• Reaction: Allow the coupling reaction to proceed for 1-2 hours at room temperature.

• Washing: Wash the resin with DMF to remove excess reagents and byproducts.

• Monitoring: Perform a Kaiser test or other appropriate method to confirm the completion of the coupling reaction.

Caption: Experimental workflow for a DIC/Oxyma coupling cycle.

Protocol 2: Quantification of Racemization by Chiral HPLC

This protocol provides a general method for determining the extent of racemization in a synthetic peptide.

• Peptide Hydrolysis: Hydrolyze a sample of the purified peptide in 6 M HCl at 110°C for 24 hours in a sealed, evacuated tube.

• Sample Preparation:

  • Dry the hydrolysate to remove the acid (e.g., by lyophilization or under a stream of nitrogen).

  • Re-dissolve the resulting amino acid mixture in a suitable buffer (e.g., 0.1 M sodium citrate, pH 2.2).

• Chiral HPLC Analysis:

  • Inject the sample onto a chiral HPLC column (e.g., a Crownpak CR(+) or similar).

  • Separate the D- and L-amino acids using an appropriate isocratic or gradient mobile phase (e.g., perchloric acid solution, pH 1.0-2.0).

  • Detect the amino acids using a UV detector (typically after post-column derivatization with a reagent like o-phthalaldehyde (OPA) if the amino acids themselves are not chromophoric).

• Quantification: Integrate the peak areas for the D- and L-enantiomers of the target amino acid. The percentage of racemization is calculated as: % Racemization = [Area(D-isomer) / (Area(D-isomer) + Area(L-isomer))] * 100

Conclusion and Future Outlook

The evidence is compelling: Oxyma represents a significant advancement over HOBt and its derivatives for the suppression of racemization in peptide synthesis. Its superior performance, particularly in challenging coupling scenarios, combined with its enhanced safety profile, positions it as the additive of choice for modern peptide chemistry.[2][8] While no single reagent can completely eliminate racemization under all conditions, the adoption of Oxyma, coupled with optimized protocols and careful control of reaction parameters like base and temperature, provides researchers with a powerful tool to ensure the stereochemical integrity of their synthetic peptides. As the demand for complex, high-purity peptides continues to grow, the use of highly efficient and safe reagents like Oxyma will be indispensable in advancing the frontiers of drug discovery and development.

References

• Organic Syntheses. (n.d.). SYNTHESIS OF Z-L-Phg-L-Val-OMe. Retrieved from [Link]

• Merck Millipore. (2009). OxymaPure®. Novabiochem® Letters, 1/09.
• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Chemistry – A European Journal, 15(37), 9394-9403.
• Collins, J. M., Porter, K. A., Singh, S. K., & Vanier, G. S. (2014). High-Efficiency Solid Phase Peptide Synthesis (HE-SPPS). Organic Letters, 16(4), 940-943.
• Merck Millipore. (n.d.).

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Khattab, S. N., El-Faham, A., & Albericio, F. (2015). Oxyma-B, an Excellent Racemization Suppressor in Peptide Synthesis. Organic & Biomolecular Chemistry, 13(2), 473-479.
• El-Faham, A., & Albericio, F. (2014). Oxyma-B, an excellent racemization suppressor for peptide synthesis. Organic & Biomolecular Chemistry, 12(42), 8379-8385.
• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Chemistry – A European Journal, 15(37), 9394-9403.
• El-Faham, A., & Albericio, F. (2022).

• Luxembourg Bio Technologies. (n.d.). Peptide/Amide bond Synthesis – OxymaPure®. Retrieved from [Link]

• Subirós-Funosas, R., El-Faham, A., & Albericio, F. (2013).

• Scilit. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole‐Based HOBt and HOAt with a Lower Risk of Explosion. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. bachem.com [bachem.com]
• 6. luxembourg-bio.com [luxembourg-bio.com]
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• 9. oxymapure.com [oxymapure.com]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Thermal Analysis of 1H-Benzotriazole-5-methanol and 1-Hydroxybenzotriazole

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and complex organic synthesis, a thorough understanding of the thermal properties of chemical intermediates is not merely a regulatory formality but a cornerstone of process safety, stability, and scalability. This guide provides a comparative thermal analysis of 1H-Benzotriazole-5-methanol and the widely used peptide coupling reagent, 1-hydroxybenzotriazole (HOBt).

Due to the limited availability of public-domain thermal analysis data for 1H-Benzotriazole-5-methanol, this guide employs a scientifically grounded approach by comparing the known thermal behavior of HOBt with that of structurally analogous benzotriazole derivatives. By examining the influence of various substituents on the benzotriazole core, we can extrapolate and infer the likely thermal characteristics of 1H-Benzotriazole-5-methanol, offering valuable insights for its safe handling and application.

The Critical Role of Thermal Analysis in Process Chemistry

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are indispensable techniques in the characterization of chemical compounds. DSC measures the heat flow into or out of a sample as a function of temperature or time, providing crucial information on melting points, phase transitions, and exothermic decompositions. TGA, on the other hand, measures changes in mass as a function of temperature, revealing information about thermal stability, decomposition kinetics, and solvent/water content. For benzotriazole derivatives, which are known for their potential thermal hazards, these analyses are paramount.

Comparative Thermal Behavior

This section will delve into the thermal properties of 1-hydroxybenzotriazole and various substituted benzotriazoles to build a comprehensive thermal profile.

1-Hydroxybenzotriazole (HOBt): A Thermally Sensitive Reagent

1-Hydroxybenzotriazole is a cornerstone reagent in peptide synthesis, prized for its ability to suppress racemization and improve coupling efficiency. However, its thermal instability is a significant concern. Anhydrous HOBt, in particular, is classified as an explosive, and its hydrated form still requires careful handling.

DSC analysis of HOBt hydrate reveals a melting point in the range of 156-159 °C, which is immediately followed by a sharp, exothermic decomposition. This rapid release of energy underscores the potential for a runaway reaction if the material is heated, especially under confinement. The decomposition of HOBt is a complex process that generates a significant volume of gaseous byproducts, including nitrogen oxides, carbon monoxide, and carbon dioxide.

Benzotriazole and its Derivatives: A Study in Structural Analogs

To infer the thermal properties of 1H-Benzotriazole-5-methanol, we will examine the thermal data of benzotriazole and its derivatives with substituents at the 5-position.

Benzotriazole (BTA): The parent compound, benzotriazole, is thermally more stable than 1,2,3-triazole. It exhibits an endothermic melting peak around 100 °C, followed by decomposition at higher temperatures. The exothermic decomposition energy is considerable, necessitating caution during handling at elevated temperatures.

5-Methyl-1H-benzotriazole: The introduction of a methyl group at the 5-position generally increases the melting point. 5-Methyl-1H-benzotriazole has a reported melting point of 80-82 °C. While specific decomposition data is sparse in the public domain, the presence of the electron-donating methyl group is not expected to dramatically increase the thermal hazard compared to the parent benzotriazole.

5-Chlorobenzotriazole: The presence of an electron-withdrawing chloro group at the 5-position influences the electronic structure of the benzotriazole ring. 5-Chloro-1H-benzotriazole has a melting point of 157-159 °C[1]. The thermal stability of halogenated organic compounds can be complex, and specific DSC/TGA data is crucial for a complete safety assessment.

Nitro-substituted Benzotriazoles: Nitro derivatives of benzotriazole are known for their energetic properties and have been studied for their high thermal stability[2]. For instance, 5,7-dinitrobenzotriazole (DBT) melts at 193 °C and decomposes at an onset temperature of 291 °C[2]. The introduction of an amino group, as in 4-amino-5,7-dinitrobenzotriazole (ADBT), can further increase the decomposition temperature to 337 °C, highlighting the significant impact of substituents on thermal stability[2].

Inferences for 1H-Benzotriazole-5-methanol

Based on the analysis of these structural analogs, we can make some educated inferences about the thermal behavior of 1H-Benzotriazole-5-methanol. The presence of the hydroxymethyl group (-CH₂OH) at the 5-position is not expected to impart the same level of thermal instability as the N-hydroxy group in HOBt. The primary decomposition pathways are more likely to be related to the benzotriazole ring itself. The melting point would be influenced by the hydrogen bonding capabilities of the hydroxyl and methanol groups. The decomposition temperature is anticipated to be higher than that of HOBt, likely in a range similar to or slightly modified from that of 5-methyl-1H-benzotriazole, but a comprehensive experimental analysis is essential for confirmation.

Data Summary

Compound	Melting Point (°C)	Decomposition Onset (°C)	Key Observations
1-Hydroxybenzotriazole (HOBt) hydrate	156-159	Immediately follows melting	Rapid exothermic decomposition.[2]
Benzotriazole (BTA)	~100	>200	Thermally more stable than 1,2,3-triazole.[3]
5-Methyl-1H-benzotriazole	80-82	Not readily available	Electron-donating group at C5.[4]
5-Chloro-1H-benzotriazole	157-159	Not readily available	Electron-withdrawing group at C5.[1]
5,7-Dinitrobenzotriazole (DBT)	193	291	High thermal stability.[2]
4-Amino-5,7-dinitrobenzotriazole (ADBT)	Melts with decomposition	337	Amino group enhances thermal stability.[2]

Experimental Protocols

Standard Operating Procedure for DSC/TGA Analysis

The following is a generalized protocol for the thermal analysis of benzotriazole derivatives. It is imperative that all work with these compounds, especially those with unknown thermal properties, be conducted on a small scale in a well-ventilated area, with appropriate personal protective equipment (PPE).

Instrumentation:

• Simultaneous Thermal Analyzer (STA) capable of performing both TGA and DSC, or separate TGA and DSC instruments.

• Microbalance for accurate sample weighing.

• Aluminum or stainless steel crucibles (pans) with lids. For potentially energetic materials, high-pressure crucibles are recommended.

Experimental Workflow Diagram:

Caption: Experimental workflow for DSC/TGA analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1-5 mg of the sample into a tared DSC/TGA crucible. A smaller sample size is recommended for initial screenings of unknown materials.

  • For volatile samples or to study processes under pressure, use a hermetically sealed crucible. For most decomposition studies, a crucible with a pin-holed lid is appropriate to allow for the escape of gaseous byproducts.

• Instrument Setup:

  • Ensure the instrument is calibrated for both temperature and heat flow using appropriate standards (e.g., indium for temperature).

  • Set the purge gas to an inert atmosphere, typically nitrogen or argon, with a flow rate of 20-50 mL/min.

  • Program the desired temperature profile. A typical screening method involves a linear ramp of 10 °C/min from room temperature to a final temperature that is expected to be above the decomposition point (e.g., 400 °C).

• Data Acquisition:

  • Place the sample crucible and an empty reference crucible into the instrument.

  • Start the thermal analysis program.

  • Monitor the experiment in real-time if possible, being vigilant for any signs of a rapid exothermic event.

• Data Analysis:

  • TGA Curve: Analyze the TGA curve to determine the onset of mass loss, which indicates the beginning of decomposition. Quantify the percentage of mass lost at different temperature ranges.

  • DSC Curve: Analyze the DSC curve to identify endothermic events (e.g., melting, boiling) and exothermic events (e.g., decomposition, crystallization). Determine the onset temperature and peak temperature for each event. Calculate the enthalpy change (ΔH) for significant events, particularly the exothermic decomposition.

Conclusion and Recommendations

The thermal analysis of benzotriazole derivatives is a critical step in ensuring their safe handling and use in research and development. While direct experimental data for 1H-Benzotriazole-5-methanol is not widely available, a comparative analysis of structurally similar compounds provides valuable insights into its likely thermal behavior.

1-Hydroxybenzotriazole (HOBt) is a well-documented thermally hazardous material, with a decomposition that is rapid and highly exothermic. In contrast, the parent benzotriazole and its C5-substituted analogs, such as 5-methyl- and 5-chlorobenzotriazole, exhibit higher thermal stability. The presence of the hydroxymethyl group in 1H-Benzotriazole-5-methanol is not anticipated to introduce the same level of instability as the N-hydroxy group in HOBt.

It is strongly recommended that a comprehensive thermal analysis, following the protocols outlined in this guide, be performed on 1H-Benzotriazole-5-methanol before its use in any large-scale application. This will provide the necessary experimental data to ensure process safety and to fully understand the material's stability under various conditions.

References

• Kos, I., et al. (2015). Thermal analysis of N-carbamoyl benzotriazole derivatives. Repozitorij Farmaceutsko-biokemijskog fakulteta Sveučilišta u Zagrebu.

• Verevkin, S. P., et al. (2023). Thermochemistry, Tautomerism, and Thermal Stability of 5,7-Dinitrobenzotriazoles. Molecules, 28(6), 2528. [Link]

• Lima, A. C. M. O., et al. (2022). Thermal Study of Two Benzotriazole Derivatives. U.Porto Journal of Engineering, 8(2), 187-193.
• Li, X., et al. (2017). Synthesis, morphology and theoretical calculation of 1H-benzotriazole aceto-hydrazide. Journal of Chemical and Pharmaceutical Research, 9(10), 1-5.
• Kos, I., et al. (2015). TGA and DSC profi les of 1-( N -benzyloxycarbamoyl) benzotriazole ( 1 ).
• Kos, I., et al. (2015). DSC thermograms of: a) 1-( N -benzyloxycarbamoyl) benzotriazole ( 1 )...
• Alieva, G. K., et al. (2021). Synthesis and Study of Complex Compounds with Benzotriazole Products of 3d-Metals.
• Socrates, G. (2004). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. John Wiley & Sons.
• Hatakeyama, T., & Quinn, F. X. (1999). Thermal Analysis: Fundamentals and Applications to Polymer Science. John Wiley & Sons.
• Matuszek, K., & Szeja, W. (2021). Benzotriazole is thermally more stable than 1,2,3-triazole. Journal of Thermal Analysis and Calorimetry, 145(1), 239-244.
• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602.

• Chemsrc. (n.d.). 5-Chloro-1H-benzotriazole. Chemsrc. [Link]

• PubChem. (n.d.). 5-Chlorobenzotriazole. National Center for Biotechnology Information. [Link]

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